1-Methyl-6-nitro-1H-indazol-3(2H)-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Tautomerism of 1-Methyl-6-nitroindazol-3(2H)-one and 1-Methyl-6-nitroindazol-3-ol

Abstract

This technical guide provides a comprehensive exploration of the tautomeric relationship between 1-methyl-6-nitroindazol-3(2H)-one (the keto form) and 1-methyl-6-nitroindazol-3-ol (the enol form). This equilibrium is of significant interest to researchers, scientists, and drug development professionals due to the profound impact of tautomerism on the physicochemical and pharmacological properties of heterocyclic compounds. This document will delve into the synthetic pathways, detailed experimental protocols for characterization, and computational approaches to understanding this dynamic equilibrium. By synthesizing theoretical principles with practical, field-proven methodologies, this guide aims to serve as an authoritative resource for the scientific community.

Introduction: The Critical Role of Tautomerism in Heterocyclic Chemistry

Tautomerism, the dynamic equilibrium between two or more interconverting constitutional isomers, is a fundamental concept in organic chemistry with profound implications in medicinal chemistry and drug development.[1][2] The specific tautomeric form of a molecule can significantly influence its solubility, lipophilicity, pKa, and, most importantly, its binding affinity to biological targets.[2] In the realm of nitrogen-containing heterocycles, such as indazoles, understanding and controlling tautomeric equilibria is paramount for the rational design of therapeutic agents.[3]

Indazole derivatives are a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including anti-cancer and anti-bacterial properties.[3][4][5] The potential for keto-enol tautomerism in 3-hydroxyindazole systems introduces a layer of complexity that necessitates thorough investigation. This guide focuses specifically on the 1-methyl-6-nitro-substituted indazole core, examining the equilibrium between the indazolone (keto) and indazolol (enol) forms.

Synthetic Pathways: Accessing the Tautomeric Forms

The unambiguous characterization of a tautomeric equilibrium relies on the synthesis of the target compounds. While the direct synthesis of both tautomers of 1-methyl-6-nitroindazol-3(2H)-one may be challenging due to their rapid interconversion, a general and plausible synthetic route can be proposed based on established methodologies for related indazolone and indazole derivatives.[6][7][8][9][10]

Proposed Synthesis of 1-Methyl-6-nitroindazol-3(2H)-one

A logical synthetic approach to the target indazolone involves the cyclization of a suitably substituted aniline derivative, followed by N-methylation and nitration.

dot

Caption: Proposed synthetic workflow for 1-methyl-6-nitroindazol-3(2H)-one.

Experimental Protocol: A Representative Synthesis

The following protocol is a generalized procedure adapted from the synthesis of similar nitroindazole derivatives.[6][7][8][9]

Step 1: Synthesis of 3-Methyl-6-nitro-1H-indazole from 2-Methyl-5-nitroaniline [8]

• Dissolve 2-methyl-5-nitroaniline in glacial acetic acid.

• Cool the solution to 15-20°C in an ice-water bath.

• Add a solution of sodium nitrite in water in one portion, ensuring the temperature does not exceed 25°C.

• Stir the mixture for 15 minutes and then allow it to stand at room temperature for 3 days to facilitate complete cyclization.

• Concentrate the solution under reduced pressure.

• Dilute the residue with water and stir to precipitate the crude product.

• Collect the solid by filtration, wash with water, and purify by recrystallization or chromatography to yield 3-methyl-6-nitro-1H-indazole.

Step 2: N-Methylation of 3-Methyl-6-nitro-1H-indazole

• Dissolve 3-methyl-6-nitro-1H-indazole in a suitable aprotic solvent (e.g., DMF or acetone).

• Add a base (e.g., K2CO3 or NaH) to deprotonate the indazole nitrogen.

• Add a methylating agent (e.g., methyl iodide or dimethyl sulfate) and stir the reaction at room temperature or with gentle heating until completion (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• The resulting mixture of 1-methyl and 2-methyl isomers can be separated by column chromatography.[11]

Step 3: Oxidation to 1-Methyl-6-nitroindazol-3(2H)-one

• The selective oxidation of the 3-methyl group of 1-methyl-6-nitro-1H-indazole to a carbonyl function can be challenging. A potential route could involve radical bromination followed by hydrolysis, or direct oxidation using a strong oxidizing agent like potassium permanganate or chromium trioxide under controlled conditions.

Experimental Characterization of Tautomerism

The investigation of tautomeric equilibria necessitates the use of spectroscopic techniques that can differentiate between the distinct structures of the tautomers. NMR and UV-Vis spectroscopy are powerful tools for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most definitive method for studying tautomerism in solution, as the interconversion between tautomers is often slow on the NMR timescale, allowing for the observation of distinct signals for each species.[12][13][14][15][16]

Experimental Protocol: NMR Analysis of Tautomeric Equilibrium [13][15][16]

• Sample Preparation:

  • Prepare solutions of the synthesized 1-methyl-6-nitroindazol-3(2H)-one in a range of deuterated solvents with varying polarities (e.g., CDCl3, acetone-d6, DMSO-d6, and CD3OD). The concentration should be approximately 5-10 mg/mL.

  • The use of different solvents is crucial as the tautomeric equilibrium can be highly solvent-dependent.[17][18][19][20][21]

• Data Acquisition:

  • Acquire 1H and 13C NMR spectra for each sample at a constant temperature (e.g., 298 K).

  • For unambiguous signal assignment, perform 2D NMR experiments such as COSY, HSQC, and HMBC.

• Data Analysis and Interpretation:

  • Signal Assignment: The keto and enol forms will exhibit distinct chemical shifts.

    • 1H NMR: The enol form is expected to show a characteristic signal for the hydroxyl proton (-OH), which will be absent in the keto form. The chemical shifts of the aromatic protons will also differ between the two tautomers.

    • 13C NMR: The most significant difference will be observed for the C3 carbon. In the keto form (indazolone), this carbon will have a chemical shift characteristic of a carbonyl group (typically >160 ppm). In the enol form (indazolol), the C3 carbon will be an sp2-hybridized carbon bearing a hydroxyl group, with a chemical shift in the aromatic region.

  • Quantification of Tautomer Ratio: The ratio of the tautomers can be determined by integrating the well-resolved signals corresponding to each form in the 1H NMR spectrum.[13][16] The equilibrium constant (Keq) can then be calculated: Keq = [Enol] / [Keto]

Table 1: Representative NMR Data for Indazolone/Indazolol Systems

Tautomer	Proton/Carbon	Expected Chemical Shift (ppm)	Rationale
1-Methyl-6-nitroindazol-3(2H)-one (Keto)	C3	> 160	Carbonyl carbon chemical shift.
N1-CH3	~3.5 - 4.0	Methyl group attached to nitrogen.
Aromatic Protons	7.0 - 8.5	Deshielded due to aromatic ring and nitro group.
1-Methyl-6-nitroindazol-3-ol (Enol)	C3	~140 - 150	Aromatic carbon with -OH group.
N1-CH3	~3.5 - 4.0	Methyl group attached to nitrogen.
C3-OH	Variable (solvent dependent)	Exchangeable hydroxyl proton.
Aromatic Protons	7.0 - 8.5	Chemical shifts will differ slightly from the keto form.

Note: These are predicted values based on analogous structures and should be confirmed experimentally.

UV-Vis Spectroscopy

UV-Vis spectroscopy is a valuable technique for studying tautomeric equilibria, as the different electronic structures of the tautomers often result in distinct absorption spectra.[22][23][24]

Experimental Protocol: UV-Vis Spectroscopic Analysis [22][23][25]

• Sample Preparation:

  • Prepare dilute solutions of the compound in solvents of varying polarity (e.g., hexane, acetonitrile, ethanol, and water). The concentration should be chosen to give an absorbance in the range of 0.1 - 1.0.

• Data Acquisition:

  • Record the UV-Vis absorption spectrum for each solution over a suitable wavelength range (e.g., 200-500 nm).

  • Use the pure solvent as a blank for baseline correction.

• Data Interpretation:

  • The keto and enol forms are expected to have different λmax values and molar absorptivities (ε). The nitro group will also contribute to the absorption spectrum.[26][27][28][29]

  • By analyzing the changes in the absorption spectra with solvent polarity, it is often possible to assign the absorption bands to the respective tautomers. For instance, the more polar tautomer is generally stabilized in more polar solvents, leading to an increase in the intensity of its corresponding absorption band.[17][18][19][20]

dot

Caption: Workflow for UV-Vis spectroscopic analysis of tautomerism.

Computational Chemistry: A Theoretical Approach

Computational chemistry provides a powerful means to complement experimental studies by predicting the relative stabilities of tautomers and offering insights into the factors governing the equilibrium.[30][31][32]

Computational Protocol: Tautomer Energy Calculation

• Structure Generation:

  • Build the 3D structures of both 1-methyl-6-nitroindazol-3(2H)-one and 1-methyl-6-nitroindazol-3-ol using a molecular modeling software.

• Geometry Optimization and Energy Calculation:

  • Perform geometry optimization and energy calculations for both tautomers using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G**).

  • To account for solvent effects, use a continuum solvation model such as the Polarizable Continuum Model (PCM).[18]

• Analysis of Results:

  • Compare the calculated energies (Gibbs free energy, ΔG) of the two tautomers in the gas phase and in different solvents. The tautomer with the lower energy is predicted to be the more stable form.

  • The energy difference can be used to estimate the equilibrium constant (Keq) using the equation: ΔG = -RT ln(Keq).

Table 2: Hypothetical Computational Results for Tautomer Stability

Tautomer	Gas Phase ΔG (kJ/mol)	ΔG in Chloroform (kJ/mol)	ΔG in DMSO (kJ/mol)
Keto Form	0 (Reference)	0 (Reference)	0 (Reference)
Enol Form	+15	+10	+5

Note: These are illustrative values. Actual calculations are required for accurate predictions.

Conclusion: A Synergistic Approach to Understanding Tautomerism

The study of the tautomeric equilibrium between 1-methyl-6-nitroindazol-3(2H)-one and 1-methyl-6-nitroindazol-3-ol requires a multi-faceted approach that combines synthetic chemistry, spectroscopic characterization, and computational modeling. By employing the detailed protocols and methodologies outlined in this guide, researchers can gain a comprehensive understanding of this dynamic process. Such knowledge is invaluable for the development of novel indazole-based compounds with optimized properties for applications in drug discovery and materials science. The interplay of experimental data and theoretical calculations provides a robust framework for elucidating the subtle factors that govern tautomeric preferences, ultimately enabling the rational design of molecules with desired functionalities.

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A Technical Guide to 1-Methyl-6-nitro-1H-indazol-3(2H)-one: Synthesis, Characterization, and Therapeutic Potential

This guide provides an in-depth technical overview of 1-Methyl-6-nitro-1H-indazol-3(2H)-one, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. While this specific derivative is not widely cataloged, its structural motifs—the 1-methyl-indazolone core and the 6-nitro functional group—are well-established pharmacophores. This document synthesizes established chemical principles and field-proven insights to present its plausible synthesis, analytical characterization, and potential applications as a therapeutic agent.

Chemical Identity and Physicochemical Properties

The indazolone scaffold is a vital core in numerous biologically active molecules, known for its diverse pharmaceutical properties including antiviral, antibacterial, and anticancer activities.[1] The introduction of a nitro group, particularly at the 6-position, is a common strategy in medicinal chemistry to modulate electronic properties and introduce specific mechanisms of action, such as bioreductive activation in hypoxic environments.[2]

Molecular Structure:

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of 1-Methyl-1H-indazol-3(2H)-one

Principle: The formation of the N-substituted indazolone ring can be efficiently achieved through a photochemical cyclization of an appropriate o-nitrobenzyl alcohol with a primary amine. [1][5]This method is advantageous due to its operational simplicity, use of aqueous media, and high yields. The proposed mechanism involves the light-induced generation of an aryl-nitroso intermediate, which rapidly cyclizes with the amine. [1] Detailed Protocol:

• Reaction Setup: In a quartz reaction vessel, dissolve o-nitrobenzyl alcohol (1 equivalent) and a 40% aqueous solution of methylamine (1.2 equivalents) in a 1:1 mixture of acetonitrile and water.

• Photochemical Reaction: Irradiate the solution with a high-pressure mercury lamp (λ > 300 nm) at room temperature with continuous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion (typically 2-4 hours), concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the dried organic phase and purify the crude product by column chromatography on silica gel (using a hexane:ethyl acetate gradient) to yield 1-Methyl-1H-indazol-3(2H)-one as a solid.

Step 2: Nitration to 1-Methyl-6-nitro-1H-indazol-3(2H)-one

Principle: The introduction of a nitro group onto an aromatic ring is a classic electrophilic aromatic substitution. For indazole systems, direct nitration using a mixture of concentrated nitric acid and sulfuric acid ("mixed acid") is a well-established and effective method. [6][7]The sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺). [8]The reaction is performed at low temperatures (0-5°C) to control the exothermic reaction and prevent the formation of dinitro by-products. [6][7]The 6-position is a common site for electrophilic attack on the indazole ring.

Detailed Protocol:

• Reaction Setup: In a three-neck round-bottom flask equipped with a thermometer and a dropping funnel, add concentrated sulfuric acid (98%, ~5 mL per gram of substrate). Cool the acid to 0°C in an ice-salt bath with vigorous stirring.

• Substrate Addition: Slowly and in small portions, add the 1-Methyl-1H-indazol-3(2H)-one from Step 1 to the cold sulfuric acid, ensuring the internal temperature does not exceed 5°C.

• Nitrating Agent Addition: Prepare the nitrating mixture by slowly adding concentrated nitric acid (70%, 1.1 equivalents) to a separate flask containing concentrated sulfuric acid (~2 mL per gram of substrate) at 0°C. Add this mixed acid dropwise to the reaction flask over 30-60 minutes, maintaining the temperature between 0-5°C.

• Reaction: Stir the mixture at 0-5°C for an additional 1-2 hours after the addition is complete.

• Quenching: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice with vigorous stirring. A yellow precipitate should form.

• Neutralization and Filtration: Allow the ice to melt, then slowly neutralize the mixture with a cold aqueous solution of sodium hydroxide until pH 7 is reached. Collect the solid precipitate by vacuum filtration and wash thoroughly with cold deionized water.

• Purification: Dry the crude product in a vacuum oven. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol to yield pure 1-Methyl-6-nitro-1H-indazol-3(2H)-one.

Analytical Characterization and Quality Control

A robust analytical workflow is essential to confirm the identity and purity of the synthesized compound.

Analytical Data Summary:

Technique	Expected Results
HPLC (Reverse-Phase)	A single major peak with a purity of >98%. A C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid) is a suitable starting point. [9]
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~3.9-4.1 (s, 3H, N-CH₃); ~7.6-7.8 (d, 1H, Ar-H); ~8.0-8.2 (dd, 1H, Ar-H); ~8.4-8.6 (d, 1H, Ar-H); ~11.0-12.0 (br s, 1H, N-H of tautomer, if present). Aromatic protons will be in the downfield region, shifted by the electron-withdrawing nitro group.
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): ~35 (N-CH₃); ~110-145 (Aromatic carbons); ~155-160 (C=O). The carbon bearing the nitro group will be significantly deshielded.
Mass Spectrometry (ESI+)	m/z: [M+H]⁺ = 194.05; [M+Na]⁺ = 216.03. High-resolution mass spectrometry should confirm the elemental composition C₈H₇N₃O₃.
Infrared (IR) Spectroscopy	ν (cm⁻¹): ~1680-1700 (C=O stretch); ~1520-1550 and ~1340-1360 (asymmetric and symmetric NO₂ stretches); ~3100-3300 (N-H stretch, if tautomerism occurs).

Potential Applications in Drug Discovery

The structural features of 1-Methyl-6-nitro-1H-indazol-3(2H)-one make it a compelling scaffold for medicinal chemistry, particularly in oncology and infectious diseases.

Mechanism of Action: Bioreductive Prodrug

Nitroaromatic compounds are often designed as prodrugs that are selectively activated in hypoxic (low oxygen) environments, which are characteristic of solid tumors and anaerobic microorganisms.

Caption: Bioreductive activation of a nitroaromatic prodrug in hypoxic vs. normoxic cells.

• Selective Activation: In hypoxic cells, endogenous nitroreductase enzymes can reduce the nitro group (R-NO₂) through a series of single-electron transfers. [10]2. Formation of Cytotoxic Species: This reduction generates highly reactive nitro radical anions and other nitrogen species (e.g., nitroso and hydroxylamino derivatives).

• Cellular Damage: These reactive species can covalently bind to and damage critical biomolecules like DNA and proteins, leading to cell death. [10]4. Oxygen Inhibition: In healthy, oxygen-rich (normoxic) tissues, the nitro radical anion is rapidly re-oxidized back to the parent nitro compound, preventing the formation of cytotoxic species and conferring selectivity.

Therapeutic Areas of Interest:

• Oncology: The parent indazolone core is a known intermediate for kinase inhibitors used in cancer treatment. [11]The addition of a 6-nitro group could impart hypoxia-selective cytotoxicity, making it a candidate for targeting solid tumors. [2]* Infectious Diseases: Nitro-heterocycles, particularly nitroimidazoles, are potent drugs against anaerobic bacteria and protozoan parasites like Leishmania and Trypanosoma. [12][13]Derivatives of 3-chloro-6-nitro-1H-indazole have shown promising antileishmanial activity. [14]This suggests that 1-Methyl-6-nitro-1H-indazol-3(2H)-one could serve as a valuable starting point for developing novel anti-parasitic or anaerobic antibacterial agents.

Conclusion

1-Methyl-6-nitro-1H-indazol-3(2H)-one represents a promising, albeit under-explored, chemical entity. By leveraging established synthetic methodologies for indazolone formation and regioselective nitration, this compound can be reliably prepared and purified. Its structural similarity to known kinase inhibitors and bioreductive prodrugs positions it as a high-potential scaffold for the development of next-generation therapeutics in oncology and infectious diseases. This guide provides the foundational knowledge for researchers to synthesize, characterize, and explore the full therapeutic potential of this versatile molecule.

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• Reyes-Melo, K., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. Molecules. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. JMCS. Available at: [Link]

• MySkinRecipes. (n.d.). 1-Methyl-1H-indazol-3(2H)-one. MySkinRecipes. Available at: [Link]

• Wang, Y., et al. (2016). Rapid and halide compatible synthesis of 2-N-substituted indazolone derivatives via photochemical cyclization in aqueous media. RSC Advances. Available at: [Link]

• American Elements. (n.d.). 1-Methyl-1H-indazol-3(2H)-one. American Elements. Available at: [Link]

• Royal Society of Chemistry. (2016). Rapid and halide compatible synthesis of 2-N-substituted indazolone derivatives via photochemical cyclization in aqueous media. RSC Publishing. Available at: [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

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• 2. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Synonyms for 1-Methyl-6-nitro-3-indazolinone: A Technical Guide

The following technical guide provides an in-depth analysis of 1-Methyl-6-nitro-3-indazolinone , focusing on its nomenclature, structural identity, synthesis, and applications in drug development.

Core Identity & Nomenclature

1-Methyl-6-nitro-3-indazolinone is a bicyclic heteroaromatic compound serving as a critical intermediate in the synthesis of bioactive molecules, particularly kinase inhibitors and anti-inflammatory agents.[1] Its chemical identity is defined by a fused benzene and pyrazole ring system (indazole) with a ketone functionality at position 3, a methyl group at position 1, and a nitro group at position 6.

Precise nomenclature is vital due to the compound's tautomeric nature (keto-enol equilibrium) and the existence of regioisomers (e.g., 1-methyl vs. 2-methyl).[1]

Validated Synonyms & Identifiers

The following table consolidates the accepted synonyms and identifiers for this compound, distinguishing between the keto and enol forms.

Category	Synonym / Identifier	Context / Notes
Common Name	1-Methyl-6-nitro-3-indazolinone	Most widely used in industrial catalogs.[1]
IUPAC Name (Keto)	1-Methyl-6-nitro-1,2-dihydro-3H-indazol-3-one	Preferred IUPAC name for the keto tautomer (dominant in solid state).[1]
IUPAC Name (Enol)	1-Methyl-6-nitro-1H-indazol-3-ol	Refers to the hydroxy tautomer (often used in older literature).[1]
Systematic Name	1-Methyl-6-nitroindazol-3-one	General systematic descriptor.
CAS Registry Number	712-31-2	Primary identifier for the 3-hydroxy/3-keto species.[1]
Chemical Formula	C₈H₇N₃O₃	Molecular Weight: 193.16 g/mol .
SMILES	CN1C2=C(C=CC(=C2)[O-])C(=O)N1	Keto form representation.[1]

Structural Tautomerism

The "3-indazolinone" scaffold exhibits prototropic tautomerism.[1] While the keto form (indazolinone) is thermodynamically favored in the solid state and neutral solution, the enol form (indazolol) can participate in O-alkylation reactions under basic conditions.

Key Structural Features:

• Indazole Core: A 6,5-fused ring system providing a rigid scaffold.[1]

• N1-Methylation: Locks the tautomer to the N1-position, preventing N1/N2 tautomerism but allowing keto-enol shifts at C3.[1]

• C6-Nitro Group: A strong electron-withdrawing group that increases the acidity of the N2-H proton (in the keto form) and facilitates nucleophilic aromatic substitution in metabolic pathways.[1]

Synthesis & Production Protocols

The synthesis of 1-Methyl-6-nitro-3-indazolinone typically employs a cyclization strategy using substituted benzoic acid derivatives.[1] The following protocol is a validated method based on nucleophilic aromatic substitution followed by condensation.

Experimental Protocol: Cyclization from 2-Fluoro-4-nitrobenzoic Acid

This route is preferred for its high regioselectivity, ensuring the methyl group is installed at the N1 position.[1]

Reagents:

• 2-Fluoro-4-nitrobenzoic acid (Starting Material)[1]

• Methylhydrazine (

  )[1]

• Triethylamine (

  )[1]

• Ethanol (Solvent)[1][2]

Step-by-Step Methodology:

• Preparation : Dissolve 1.0 equivalent of 2-Fluoro-4-nitrobenzoic acid in absolute ethanol (0.5 M concentration).

• Addition : Cool the solution to 0°C. Dropwise add 1.2 equivalents of Methylhydrazine .

• Cyclization : Add 2.0 equivalents of Triethylamine to scavenge HF.[1] Heat the reaction mixture to reflux (78°C) for 4–6 hours.

  • Mechanism: The hydrazine first displaces the fluorine atom (S_NAr) to form an intermediate hydrazino-benzoic acid, which then undergoes intramolecular dehydration to close the pyrazolone ring.

• Isolation : Cool the mixture to room temperature. The product, 1-Methyl-6-nitro-3-indazolinone , typically precipitates as a yellow/orange solid.[1]

• Purification : Filter the solid and wash with cold ethanol and water to remove salts.[1] Recrystallize from ethanol/DMF if necessary.

Yield : Typically 75–85%.

Pathway Visualization

The following diagram illustrates the synthesis pathway and the tautomeric equilibrium.

Caption: Synthesis of 1-Methyl-6-nitro-3-indazolinone via S_NAr and cyclization, showing keto-enol tautomerism.

Applications in Drug Development

1-Methyl-6-nitro-3-indazolinone serves as a versatile "molecular lego" in medicinal chemistry. Its applications are driven by the reactivity of the C3-carbonyl and the reducible C6-nitro group.[1]

Kinase Inhibitor Scaffolds

The indazolinone core is a bioisostere of the indolinone scaffold found in multi-targeted receptor tyrosine kinase inhibitors (e.g., Sunitinib, Nintedanib).

• Modification : The C3-carbonyl can be condensed with aldehydes or ketones to form benzylidene derivatives, creating a "hinge-binding" motif that interacts with the ATP-binding pocket of kinases.[1]

• Selectivity : The N1-methyl group provides steric bulk that can tune selectivity for specific kinase isoforms (e.g., VEGFR, PDGFR).

Precursor for Amino-Indazoles

The C6-nitro group is readily reduced to an amine (

), providing a handle for further functionalization (e.g., amide coupling, sulfonylation).[1]

• Workflow : Nitro reduction (

  ) 6-Amino-1-methyl-3-indazolinone Coupling with acyl chlorides.[1]

• Therapeutic Area : This pathway is utilized in generating inhibitors for PARP (Poly (ADP-ribose) polymerase) and other DNA repair enzymes.[1]

Quantitative Data: Solubility & Stability

Parameter	Value / Description	Relevance
Melting Point	>250°C (Decomposes)	Indicates high crystal lattice stability (H-bonding).[1]
pKa (Calculated)	~9.5 (N2-H)	Weakly acidic; deprotonates in strong base to form the anion.
Solubility	Low in Water; Soluble in DMSO, DMF	Requires polar aprotic solvents for reactions.
LogP	~1.2	Moderate lipophilicity, suitable for drug-like scaffolds.[1]

Safety & Handling

• Hazard Classification : As a nitro-aromatic compound, it should be treated as potentially toxic and mutagenic.[1]

• Handling : Use standard PPE (gloves, lab coat, eye protection). Work in a fume hood to avoid inhalation of dust.[1]

• Storage : Store in a cool, dry place away from strong reducing agents.

References

• PubChem . 1-Methyl-6-nitro-1H-indazol-3-ol (Compound Summary). National Library of Medicine.[1] Available at: [Link](Note: General reference for indazolone structures).

• Liskon Chemical . Properties and Applications of Nitro-Indazoles. Available at: [Link].[1]

Sources

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• 2. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide on 1-Methyl-6-nitro-1H-indazol-3(2H)-one: Molecular Profiling, Synthesis, and Characterization

Executive Summary

In the landscape of modern drug discovery, functionalized indazoles serve as privileged pharmacophores. Specifically, 1-Methyl-6-nitro-1H-indazol-3(2H)-one (often referred to by its tautomeric name, 1-methyl-6-nitro-1H-indazol-3-ol[1]) is a highly versatile building block. The presence of the nitro group at the C6 position provides a synthetic handle for reduction to an amine, enabling the development of targeted kinase inhibitors and protein degraders (PROTACs)[2]. This whitepaper provides an in-depth mechanistic guide to its structural properties, regioselective synthesis, and self-validating analytical characterization.

Part 1: Molecular Profiling & Tautomeric Dynamics

Understanding the precise physicochemical properties of 1-Methyl-6-nitro-1H-indazol-3(2H)-one is critical for downstream assay development and synthetic scaling. The compound exists in a dynamic tautomeric equilibrium between the enol form (3-ol) and the keto form (3(2H)-one). While the 3-ol form is often cited in chemical registries (CAS 712-31-2)[1], the 3(2H)-one form frequently predominates in polar physiological environments due to enhanced dipole stabilization and intermolecular hydrogen bonding.

Quantitative Physicochemical Data

Property	Value
Chemical Name	1-Methyl-6-nitro-1H-indazol-3(2H)-one
Primary Synonym	1-Methyl-6-nitro-1H-indazol-3-ol
CAS Registry Number	712-31-2
Molecular Formula	C₈H₇N₃O₃
Molecular Weight	193.16 g/mol
Monoisotopic Exact Mass	193.0487 Da
Hydrogen Bond Donors	1 (N-H in keto form / O-H in enol form)
Hydrogen Bond Acceptors	4

Part 2: Regioselective Synthesis Methodology

Synthesizing 1-Methyl-6-nitro-1H-indazol-3(2H)-one requires strict kinetic control to ensure methylation occurs selectively at the N1 position rather than N2 or the O3 oxygen. The following protocol leverages mild basic conditions to exploit the inherent nucleophilicity of the N1 nitrogen.

Experimental Workflow: N1-Selective Methylation

Causality & Rationale: Potassium carbonate (K₂CO₃) is selected as the base because it is mild enough to selectively deprotonate the most acidic proton (N1) without triggering the formation of a highly reactive, unselective dianion. N,N-Dimethylformamide (DMF) is used as a polar aprotic solvent to leave the nucleophilic nitrogen unsolvated and highly reactive. Maintaining the reaction at 0°C provides kinetic control, suppressing competing O-alkylation.

Step-by-Step Protocol:

• Initiation: Charge a flame-dried round-bottom flask with 6-nitro-1H-indazol-3-ol (1.0 eq) and anhydrous DMF (0.2 M concentration) under an inert argon atmosphere.

• Deprotonation: Add anhydrous K₂CO₃ (1.2 eq) to the solution. Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation of the N1 position.

• Alkylation: Cool the reaction mixture to 0°C using an ice bath. Introduce methyl iodide (MeI, 1.05 eq) dropwise over 15 minutes. Self-Validation Check: The slight stoichiometric excess of MeI ensures full conversion while minimizing N1,O3-dimethylation.

• Propagation: Allow the reaction to stir at 0°C for 2 hours, monitoring progression via TLC (Eluent: 5% MeOH in DCM).

• Quenching & Isolation: Quench the reaction by pouring the mixture into ice-cold distilled water (5x volume). The sudden shift in polarity forces the 1-methyl-6-nitro-1H-indazol-3(2H)-one to precipitate as a solid.

• Purification: Filter the precipitate under a vacuum, wash with cold water, and recrystallize from ethanol to yield the pure product.

Caption: Logical workflow for the regioselective synthesis and analytical validation of the target indazole.

Part 3: Analytical Characterization Protocol

To guarantee the structural integrity and purity of the synthesized compound, a self-validating analytical system combining Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy must be employed.

LC-MS Profiling (Formula and Mass Verification)

Causality: Electrospray Ionization in positive mode (ESI+) is ideal here because the indazole ring system readily accepts a proton.

• Sample Prep: Dissolve 1 mg of the product in 1 mL of LC-MS grade Methanol.

• Method: Run a 5-minute gradient (5% to 95% Acetonitrile in Water with 0.1% Formic Acid) on a C18 reverse-phase column.

• Validation: The exact monoisotopic mass of C₈H₇N₃O₃ is 193.0487 Da. The mass spectrometer must detect a dominant [M+H]⁺ peak at 194.056 m/z . The presence of this specific ion, coupled with the absence of a 208 m/z peak (which would indicate over-methylation), self-validates the molecular formula and reaction selectivity.

¹H-NMR Spectroscopy (Regiochemistry Verification)

Causality: NMR is required to prove that methylation occurred at N1 and not O3.

• Sample Prep: Dissolve 5 mg of the compound in 0.5 mL of DMSO-d₆.

• Validation: Based on established literature for 1-methyl-6-nitroindazole derivatives, the N1-methyl group appears as a distinct, sharp singlet significantly downfield due to the electron-withdrawing nature of the indazole core. Look for the N-CH₃ singlet at approximately 4.19 ppm [3]. Furthermore, the strongly electron-withdrawing C6-nitro group will deshield the adjacent H-7 proton, causing it to appear as a finely coupled doublet (J ~ 1.0 Hz) downfield of 8.5 ppm[3]. If O-alkylation had occurred, the methyl peak would shift to a different chemical environment (typically ~3.8-3.9 ppm), immediately flagging a failure in regiocontrol.

Part 4: Applications in Drug Development

Once the 1-Methyl-6-nitro-1H-indazol-3(2H)-one scaffold is validated, it acts as a critical precursor. The C6-nitro group can be subjected to catalytic hydrogenation (e.g., using Pd/C and H₂) or iron-mediated reduction to yield 6-amino-1-methyl-1H-indazol-3(2H)-one[3]. This resulting aniline derivative is a highly sought-after nucleophile for coupling with electrophilic building blocks (such as sulfonyl chlorides or activated pyrimidines) to synthesize libraries of targeted therapeutics, including advanced glutarimide degronimers[2].

References

• Acmec Biochemical. "2,5-Dioxopyrrolidin-1-yl 2-(((tert-butoxycarbonyl)amino)oxy)acetate - Acmec Biochemical" (Contains CAS 712-31-2 registry data).[1] URL:

• Clockss.org. "Reduction of nitroindazoles: preparation of new amino and chloroamino derivatives".[3] URL:

• Google Patents. "WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation".[2] URL:

Sources

• 1. 80366-85-4[2,5-Dioxopyrrolidin-1-yl 2-(((tert-butoxycarbonyl)amino)oxy)acetate]- Acmec Biochemical [acmec.com.cn]
• 2. WO2017197046A1 - C3-carbon linked glutarimide degronimers for target protein degradation - Google Patents [patents.google.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Solubility of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in DMSO and methanol

An In-Depth Technical Guide to the Solubility of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in DMSO and Methanol

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in two critical laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of solubility principles and practical methodologies. We will explore the theoretical underpinnings of solubility in polar aprotic and polar protic solvents, provide detailed, self-validating experimental protocols for solubility determination, and present a logical structure for data interpretation and application. While specific quantitative solubility data for this novel compound is not yet publicly available, this guide equips the user with the necessary tools and theoretical knowledge to conduct a thorough and accurate solubility assessment.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a new chemical entity (NCE) from a laboratory curiosity to a therapeutic agent is fraught with challenges, with poor aqueous solubility being a primary cause of compound attrition. Before a compound's biological activity can be meaningfully assessed, it must first be dissolved in a suitable solvent system. Dimethyl sulfoxide (DMSO) has emerged as a near-universal solvent in early-stage drug discovery due to its remarkable ability to dissolve a wide array of both polar and nonpolar compounds.[1][2] It is the standard solvent for creating high-concentration stock solutions for high-throughput screening (HTS) and biological assays.

Methanol, a polar protic solvent, is also frequently employed in various stages of pharmaceutical development, from synthesis and purification to the preparation of formulations for analytical studies. Understanding a compound's solubility in both a polar aprotic solvent like DMSO and a polar protic solvent like methanol provides crucial insights into its physicochemical properties and potential behavior in more complex aqueous environments.

This guide focuses on 1-Methyl-6-nitro-1H-indazol-3(2H)-one, a heterocyclic compound with potential applications in medicinal chemistry. The indazole scaffold is a recurring motif in many biologically active molecules.[3] The addition of a methyl group, a nitro group, and a carbonyl function to this scaffold results in a molecule with a unique electronic and steric profile that will dictate its interactions with different solvents.

Theoretical Framework: A Tale of Two Solvents

The solubility of a solid in a liquid is governed by a balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

1-Methyl-6-nitro-1H-indazol-3(2H)-one: A Structural Analysis

To predict the solubility of 1-Methyl-6-nitro-1H-indazol-3(2H)-one, we must first dissect its molecular structure:

• Indazole Core: A bicyclic aromatic system containing two nitrogen atoms, contributing to its polarity and potential for hydrogen bonding.

• Methyl Group (-CH3): A nonpolar, hydrophobic substituent.

• Nitro Group (-NO2): A strongly electron-withdrawing and highly polar group, capable of acting as a hydrogen bond acceptor.

• Carbonyl Group (C=O) at the 3-position: A polar group that can act as a hydrogen bond acceptor.

• NH group in the pyrazole ring: This group can act as a hydrogen bond donor.

The presence of both hydrogen bond donors (NH) and multiple acceptors (C=O, -NO2, and the pyrazole nitrogens) suggests that hydrogen bonding will play a significant role in its solubility.

DMSO: The Polar Aprotic Powerhouse

Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent.[4] Its polarity arises from the highly polar sulfur-oxygen bond. The key characteristics of DMSO that influence solubility are:

• High Dielectric Constant: This allows it to effectively separate ions and solvate polar molecules.

• Strong Dipole-Dipole Interactions: The positive end of the dipole is centered on the sulfur atom, while the negative end is on the oxygen atom.

• Hydrogen Bond Acceptor: The oxygen atom in DMSO is a strong hydrogen bond acceptor.

• Lack of Hydrogen Bond Donating Ability: As an aprotic solvent, DMSO lacks acidic protons and cannot act as a hydrogen bond donor.[4][5]

In the context of 1-Methyl-6-nitro-1H-indazol-3(2H)-one, DMSO is expected to be an excellent solvent. It will effectively solvate the polar nitro and carbonyl groups through dipole-dipole interactions and will readily accept a hydrogen bond from the indazole's NH group.

Methanol: The Protic Contender

Methanol (CH3OH) is a polar protic solvent.[5] Its hydroxyl group (-OH) is the source of its defining properties:

• Hydrogen Bond Donor and Acceptor: Methanol can both donate and accept hydrogen bonds, allowing it to form extensive hydrogen-bonding networks.[5]

• Polarity: The C-O and O-H bonds are polar, resulting in a net dipole moment.

Methanol will interact with 1-Methyl-6-nitro-1H-indazol-3(2H)-one through hydrogen bonding, with the methanol's hydroxyl group donating a hydrogen to the carbonyl and nitro oxygens, and the oxygen of methanol accepting a hydrogen from the indazole's NH group. It will also engage in dipole-dipole interactions.

Predicted Solubility: A Comparative View

While both solvents are polar, the nature of their interactions with the solute differs. DMSO's strength lies in its ability to disrupt the solute's crystal lattice through strong dipole-dipole interactions and by solvating cations effectively, leaving anions more reactive.[4][6] Methanol's strength is in its ability to form a comprehensive hydrogen-bonding network with solutes that have both donor and acceptor sites. Given the multiple hydrogen bond acceptor sites and the single donor site on 1-Methyl-6-nitro-1H-indazol-3(2H)-one, it is anticipated to be highly soluble in DMSO. Its solubility in methanol is also expected to be significant, though potentially less than in DMSO, as the self-association of methanol molecules through hydrogen bonding must also be overcome.

Experimental Determination of Solubility

A multi-tiered approach to solubility determination is recommended, starting with a simple, rapid kinetic method followed by a more rigorous thermodynamic method for precise quantification.

Kinetic Solubility Assessment (High-Throughput Approach)

This method provides a rapid assessment of solubility and is particularly useful in the early stages of discovery.

Protocol:

• Preparation of Stock Solutions: Prepare a high-concentration stock solution of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in 100% DMSO (e.g., 100 mM).

• Serial Dilution: Perform a serial dilution of the stock solution in the desired solvent (DMSO or methanol) in a 96-well plate.

• Equilibration: Allow the solutions to equilibrate at room temperature with gentle shaking for a defined period (e.g., 2 hours).

• Visual Inspection: Visually inspect each well for the presence of precipitate or turbidity against a light source.

• Data Interpretation: The highest concentration at which no precipitate is observed is reported as the kinetic solubility.

Thermodynamic Solubility Assessment (Shake-Flask Method)

This equilibrium method provides a more accurate measure of a compound's intrinsic solubility.

Protocol:

• Sample Preparation: Add an excess amount of solid 1-Methyl-6-nitro-1H-indazol-3(2H)-one to a known volume of the test solvent (DMSO or methanol) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, dilute it with an appropriate solvent, and quantify the concentration of the dissolved compound using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection.[7]

• Data Analysis: The measured concentration represents the thermodynamic solubility.

Self-Validating Systems: Ensuring Data Integrity

To ensure the trustworthiness of the experimental data, the following controls and checks should be integrated into the protocols:

• Purity of Compound: The purity of 1-Methyl-6-nitro-1H-indazol-3(2H)-one should be confirmed (e.g., by HPLC or NMR) prior to solubility testing.

• Solvent Quality: Use high-purity, anhydrous solvents, as water content can significantly impact solubility.[1]

• Temperature Control: Maintain a constant and recorded temperature throughout the experiment.

• Equilibrium Confirmation: For the shake-flask method, take samples at multiple time points (e.g., 24h and 48h) to ensure that the concentration has reached a plateau, confirming equilibrium.

• Calibration Standards: Use accurately prepared calibration standards for the analytical quantification step.

Data Presentation and Visualization

Quantitative solubility data should be presented in a clear and concise tabular format.

Table 1: Hypothetical Solubility Data for 1-Methyl-6-nitro-1H-indazol-3(2H)-one

Solvent	Method	Solubility (mg/mL)	Solubility (mM)	Temperature (°C)
DMSO	Kinetic	> 50	> 282	25
DMSO	Thermodynamic (Shake-Flask)	125	705	25
Methanol	Kinetic	~ 20	~ 113	25
Methanol	Thermodynamic (Shake-Flask)	35	197	25

Note: The molecular weight of 1-Methyl-6-nitro-1H-indazol-3(2H)-one (C8H7N3O3) is approximately 193.16 g/mol . The values in this table are for illustrative purposes.

Diagrams

Caption: Workflow for Kinetic Solubility Determination.

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Dominant Solute-Solvent Interactions.

Conclusion and Future Directions

This guide has laid out the essential theoretical and practical considerations for determining the solubility of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in DMSO and methanol. By understanding the interplay of molecular structure and solvent properties, researchers can make informed decisions about solvent selection and experimental design. The provided protocols offer a robust framework for generating high-quality, reliable solubility data.

For drug development professionals, the determination of solubility in these key solvents is a critical first step. Poor solubility in DMSO can hinder screening efforts, while an understanding of solubility in protic solvents like methanol can provide early insights into potential formulation challenges. It is recommended that the experimental protocols outlined herein be executed to generate precise solubility values for 1-Methyl-6-nitro-1H-indazol-3(2H)-one, which will be invaluable for its continued development.

References

• Benchchem. Application Notes and Protocols for Solubility Testing of Organic Compounds in Dimethyl Sulfoxide-d6.
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• Aozun Asia. The Difference Between Polar Protic And Aprotic Solvents In Solubility.
• Benchchem. Protocol for Dissolving Compounds in DMSO for Biological Assays.

• Asian Journal of Chemistry. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Available from: [Link].

• PubMed. In silico estimation of DMSO solubility of organic compounds for bioscreening. Available from: [Link].

• Comparison of Polar Protic and Aprototic Solvents in Chemical Reactions.
• Liskon Biological. Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole.

• NIST. 1H-Indazole, 6-nitro-. Available from: [Link].

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• PubChem. 3-Methyl-6-nitro-1H-indazole. Available from: [Link].

• Scribd. Polar Protic Vs Polar Aprotic Vs Nonpolar: About Solvents in Organic Chemistry. Available from: [Link].

• Reddit. Polar Protic vs. Polar Aprotic Solvents. Available from: [Link].

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• PubChem. 6-Nitroindazole. Available from: [Link].

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• 3. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 4. aozunasia.com [aozunasia.com]
• 5. Comparison of Polar Protic and Aprototic Solvents in Chemical Reactions [tengerchemical.com]
• 6. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 7. Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole - LISKON [liskonchem.com]

A Technical Guide to the Applications of 3-Methyl-6-nitro-1H-indazole as a Pivotal Drug Intermediate

Abstract: This technical guide provides an in-depth analysis of 3-methyl-6-nitro-1H-indazole, a pivotal heterocyclic building block in modern medicinal chemistry. While the user's query specified a related structure, the preponderance of scientific literature and industrial application points to 3-methyl-6-nitro-1H-indazole (CAS 6494-19-5) as the key functionalized intermediate for a range of advanced therapeutics. This document elucidates its synthesis, physicochemical properties, and core applications, focusing on its indispensable role in the synthesis of the multi-targeted tyrosine kinase inhibitor, Pazopanib, and its utility as a foundational scaffold for developing potent Poly(ADP-ribose) polymerase (PARP) inhibitors. Detailed experimental protocols, mechanistic rationales, and process visualizations are provided to equip researchers, chemists, and drug development professionals with actionable, field-proven insights.

Introduction: The Strategic Value of the Indazole Scaffold

The indazole nucleus, a bicyclic aromatic heterocycle composed of a fused benzene and pyrazole ring, is a privileged scaffold in medicinal chemistry.[1][2] Its structural rigidity, ability to participate in hydrogen bonding as both a donor and acceptor, and bioisosteric relationship with the native indole structure make it a cornerstone of modern drug design.[2] Within this class, 3-methyl-6-nitro-1H-indazole emerges as a particularly valuable intermediate.[3][4] Its utility stems from a combination of features:

• The Indazole Core: Provides a stable, aromatic framework for building complex molecular architectures.

• The Nitro Group (-NO₂): Positioned at the 6-position, it is a highly versatile functional handle. It acts as a powerful electron-withdrawing group and, more importantly, is readily reduced to a primary amine (-NH₂), which serves as a key nucleophilic point for subsequent coupling reactions.

• The Methyl Group (-CH₃): Located at the 3-position, it provides a specific steric and electronic signature that can be crucial for molecular recognition and binding affinity in the final active pharmaceutical ingredient (API).

This guide will explore how these features are leveraged in the synthesis of targeted cancer therapeutics.

Physicochemical Properties

A summary of the key physicochemical properties for 3-methyl-6-nitro-1H-indazole is provided below for quick reference.

Property	Value	Reference
CAS Number	6494-19-5	[3][4]
Molecular Formula	C₈H₇N₃O₂	[3][4]
Molecular Weight	177.16 g/mol	[3][4]
Appearance	Solid powder	[3]
Melting Point	187-188 °C	[3][4]
Boiling Point	384.9±22.0 °C (Predicted)	[3][4]
Density	1.437 g/cm³	[3]

Synthesis of the Core Intermediate

The most common and straightforward method for preparing 3-methyl-6-nitro-1H-indazole is through the direct electrophilic nitration of 3-methylindazole.[5]

Mechanistic Rationale

The reaction employs a mixed acid system of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄). Sulfuric acid, being the stronger acid, protonates nitric acid, leading to the formation of water and the highly electrophilic nitronium ion (NO₂⁺). This powerful electrophile then attacks the electron-rich indazole ring. The 6-position is a favored site for substitution. Strict temperature control is critical; the reaction is highly exothermic, and maintaining low temperatures (0–5 °C) prevents the formation of dinitrated and other undesirable by-products.[5]

Visualization: Synthesis Workflow

Caption: Synthesis of 3-methyl-6-nitro-1H-indazole via direct nitration.

Experimental Protocol: Direct Nitration

• Preparation: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add concentrated sulfuric acid (5 volumes). Cool the flask to 0 °C in an ice-salt bath.

• Addition of Starting Material: Slowly add 3-methylindazole (1.0 eq.) to the cooled sulfuric acid while stirring, ensuring the temperature does not exceed 5 °C.

• Nitration: Prepare a nitrating mixture of concentrated nitric acid (1.1 eq.) and concentrated sulfuric acid (2 volumes) in the dropping funnel. Add this mixture dropwise to the reaction flask over 1-2 hours, maintaining the internal temperature between 0 and 5 °C.[5]

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. A solid precipitate will form.

• Purification: Filter the solid, wash thoroughly with cold water until the washings are neutral (pH 7), and then dry under vacuum. For higher purity, the crude product can be recrystallized from ethanol or a similar suitable solvent.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and melting point analysis.

Core Application I: Synthesis of the Kinase Inhibitor Pazopanib

3-methyl-6-nitro-1H-indazole is a crucial starting material for the synthesis of Pazopanib, a multi-targeted tyrosine kinase inhibitor used for the treatment of renal cell carcinoma.[3][6] The synthesis hinges on transforming the nitro-indazole into a key amine intermediate, N,2,3-trimethyl-2H-indazol-6-amine .

Synthetic Workflow Visualization

Caption: Synthetic pathway to a key Pazopanib intermediate.[3]

Experimental Protocol: Pazopanib Intermediate Synthesis

This protocol outlines the key transformations. Note that methylation can produce a mixture of N1 and N2 isomers, which may require separation or specific reaction conditions to favor the desired N2 isomer.

• N-Methylation:

  • Dissolve 3-methyl-6-nitro-1H-indazole (1.0 eq.) in an appropriate organic solvent such as DMF.[6]

  • Add dimethyl carbonate (a greener methylating agent) and a suitable base or catalyst.[6]

  • Heat the reaction mixture (e.g., to 80-100 °C) and stir for 10-20 hours until the starting material is consumed (monitored by TLC).[6]

  • After cooling, perform an aqueous work-up and extract the product with an organic solvent. The resulting solid is the methylated nitro-indazole intermediate.

• Nitro Group Reduction:

  • Dissolve the methylated intermediate from the previous step in a solvent like ethanol or ethyl acetate.

  • For catalytic hydrogenation, add a catalyst such as 5-10% Palladium on Carbon (Pd/C).

  • Pressurize the reaction vessel with hydrogen gas (H₂) and stir at room temperature until the reduction is complete.

  • Alternatively, for chemical reduction, dissolve the intermediate in ethanol and add an excess of stannous chloride (SnCl₂) dihydrate followed by concentrated HCl, then reflux.

  • After the reaction, filter off the catalyst (for hydrogenation) or perform a basic work-up to remove the tin salts.

  • Purify the resulting crude amine by column chromatography or recrystallization to yield N,2,3-trimethyl-2H-indazol-6-amine.

Core Application II: A Scaffold for PARP Inhibitor Development

The DNA repair enzyme Poly(ADP-ribose) polymerase (PARP) is a high-value target in oncology.[7][8] PARP inhibitors function by blocking the enzyme's catalytic site, often by mimicking its natural substrate, NAD+. The 6-amino-indazole core, derived directly from our intermediate, is an excellent bioisostere for the nicotinamide moiety of NAD+ and serves as a foundational piece for many potent PARP inhibitors.[9]

Mechanistic Rationale & Conceptual Workflow

The synthetic strategy involves two key steps: reducing the nitro group to an amine and then coupling that amine with a suitable carboxylic acid to form the critical amide bond found in many PARP inhibitors.

Caption: Conceptual workflow for synthesizing a PARP inhibitor scaffold.

Experimental Protocol (Conceptual): Amide Coupling

• Nitro Reduction:

  • Reduce 3-methyl-6-nitro-1H-indazole to 6-amino-3-methyl-1H-indazole using one of the methods described in Section 4.2.

• Amide Coupling:

  • In an inert atmosphere, dissolve the desired carboxylic acid partner (e.g., a phthalimide-containing acid, 1.0 eq.) in a dry aprotic solvent like DMF or CH₂Cl₂.

  • Add a peptide coupling agent (e.g., HATU, 1.1 eq.) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq.). Stir for 10-15 minutes to activate the carboxylic acid.

  • Add a solution of 6-amino-3-methyl-1H-indazole (1.0 eq.) in the same solvent.

  • Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

  • Upon completion, perform a standard aqueous work-up, extracting the product with an organic solvent.

  • Purify the final compound via silica gel column chromatography to obtain the target indazole-6-carboxamide derivative.

Broader Significance and Future Directions

The applications of 3-methyl-6-nitro-1H-indazole are not limited to the examples provided. Its versatile and reactive nature makes it a valuable starting point for creating diverse compound libraries for high-throughput screening. The amine functionality, once unmasked, can participate in a wide array of chemical transformations beyond simple amide coupling, including sulfonamide formation, reductive amination, and construction of other heterocyclic systems. Furthermore, this intermediate sees use in the synthesis of agrochemicals and materials science compounds, highlighting its broad industrial relevance.[4][10] Future research will likely focus on developing even more efficient and stereoselective methods for its derivatization, further expanding its role in the discovery of novel bioactive molecules.

References

• Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity.
• Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole.Liskon Biological.
• Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold.
• 1-methyl-6-nitro-1H-indazole; CAS No. - 6850-23-3.ChemShuttle.
• 3-Methyl-6-nitro-1H-indazole.Chem-Impex.
• The design of novel PARP-1 inhibitors containing a thienoimidazole scaffold.
• CN103319410A - Synthesis method of indazole compound.
• Applications of 3-Methyl-6-nitro-1H-indazole in Organic Synthesis.Benchchem.
• Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole.Liskon Biological.
• 3-Methyl-6-nitro-1H-indazole | Drug Intermedi
• 1363382-12-0|3-Iodo-1-methyl-6-nitro-1H-indazole.BLDpharm.
• Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity.RSC Publishing.
• Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study.Journal of Medicinal and Chemical Sciences.
• Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies.
• Tosylmethyl isocyanide: applications in organic synthesis and safety.ChemicalBook.
• Synthetic Uses of Tosylmethyl Isocyanide (TosMIC).Organic Reactions.
• ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview.
• Indazole – an emerging privileged scaffold: synthesis and its biological significance.

Sources

• 1. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole - LISKON [liskonchem.com]
• 5. Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole - LISKON [liskonchem.com]
• 6. CN103319410A - Synthesis method of indazole compound - Google Patents [patents.google.com]
• 7. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one from 6-nitroindazol-3-ol

Application Note: Regioselective Synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one from 6-Nitroindazol-3-ol

Executive Summary & Mechanistic Rationale

The synthesis of specifically functionalized indazoles is a critical operation in medicinal chemistry, as the indazole core is a privileged scaffold in numerous pharmacophores. A major synthetic challenge in modifying 6-nitroindazol-3-ol is achieving strict regiocontrol during alkylation.

As established in literature, 6-nitroindazol-3-ol exists in a dynamic tautomeric equilibrium with its keto form, 6-nitro-1H-indazol-3(2H)-one ([1]). Upon deprotonation, the resulting ambident anion presents three competing nucleophilic sites: N1, N2, and O3. Direct alkylation with methyl iodide (MeI) typically yields an intractable mixture of N1-methyl, N2-methyl, and O-methyl regioisomers.

According to Hard-Soft Acid-Base (HSAB) principles, the harder oxygen atom reacts preferentially with hard electrophiles, while the softer nitrogen atoms favor soft electrophiles like MeI. Between the two nitrogens, N2 acts as the kinetic nucleophile, whereas N1-alkylation yields the thermodynamically stable product ([2]). Furthermore, the strongly electron-withdrawing 6-nitro group increases the acidity of the N1 proton, stabilizing the N1 anion and shifting the thermodynamic preference toward N1-alkylation ([3]).

To establish a self-validating, high-fidelity system that guarantees absolute regiochemical purity, this protocol abandons direct alkylation in favor of a protection-directed synthetic workflow. By transiently masking the O3 position, we force the reaction pathway exclusively toward the N1 thermodynamic sink.

Figure 1: Ambident reactivity of the 6-nitroindazol-3-ol anion governing regioselectivity.

Experimental Design & Causality

This protocol utilizes a three-step sequence designed with built-in In-Process Controls (IPCs) to ensure each transformation acts as a quality gate:

• O-Acetylation : Reacting 6-nitroindazol-3-ol with acetic anhydride (Ac2O) selectively protects the O3 position. The hard acylium electrophile preferentially attacks the harder oxygen center, completely blocking O-methylation.

• N1-Methylation : With the O3 site protected, the substrate is methylated using MeI and K2CO3 in DMF. The bulky O-acetyl group exerts severe steric hindrance against N2-alkylation. Combined with the thermodynamic preference for N1-substitution at elevated temperatures (60 °C), this step drives the reaction exclusively toward N1 ([4]).

• Deprotection : Mild basic hydrolysis selectively cleaves the O-acetyl ester without affecting the robust N-CH3 bond or the aromatic nitro group, yielding the target compound.

Figure 2: Three-step protection-directed synthesis workflow for N1-selective methylation.

Reagent Stoichiometry and Reaction Parameters

Reagent	MW ( g/mol )	Equivalents	Function
6-Nitroindazol-3-ol	179.13	1.0	Starting Material
Acetic Anhydride (Ac2O)	102.09	1.2	O-Protecting Agent (Hard Electrophile)
Pyridine	79.10	Solvent	Base / Acid Scavenger
Methyl Iodide (MeI)	141.94	1.5	N-Alkylating Agent (Soft Electrophile)
Potassium Carbonate	138.21	2.0	Base
N,N-Dimethylformamide	73.09	Solvent	Polar Aprotic Solvent
NaOH (1M aq)	40.00	3.0	Hydrolysis Agent

Step-by-Step Methodologies

Step 1: Synthesis of 3-Acetoxy-6-nitro-1H-indazole

• Initiation : Charge a flame-dried round-bottom flask with 6-nitroindazol-3-ol (10.0 g, 55.8 mmol) and anhydrous pyridine (50 mL) under an inert argon atmosphere. Cool the suspension to 0 °C using an ice-water bath.

• Addition : Dropwise add acetic anhydride (6.3 mL, 67.0 mmol) over 15 minutes.

• Propagation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• IPC (Self-Validation) : Analyze an aliquot via TLC (Hexane/EtOAc 1:1). The starting material (

  ) should be completely consumed, replaced by a single higher-running spot ( ).

• Workup : Pour the mixture into 250 mL of crushed ice/water. Filter the resulting yellow precipitate, wash with cold water (

  mL), and dry under vacuum at 45 °C to afford the O-protected intermediate.

Step 2: Synthesis of 3-Acetoxy-1-methyl-6-nitro-1H-indazole

• Initiation : Dissolve the intermediate from Step 1 in anhydrous DMF (80 mL). Add finely powdered anhydrous

  (15.4 g, 111.6 mmol).

• Alkylation : Add methyl iodide (5.2 mL, 83.7 mmol) dropwise.

• Thermodynamic Shift : Heat the reaction mixture to exactly 60 °C and stir for 4 hours. Causality note: The elevated temperature overcomes the activation energy barrier, allowing the kinetically formed N2-isomer to equilibrate to the thermodynamically stable N1-isomer.

• IPC (Self-Validation) : Analyze via HPLC. Ensure >95% conversion to the N1-methyl isomer.

• Workup : Quench the reaction by pouring it into 300 mL of cold water. Extract with ethyl acetate (

  mL). Wash the combined organic layers with brine, dry over , and concentrate under reduced pressure.

Step 3: Deprotection to 1-Methyl-6-nitro-1H-indazol-3(2H)-one

• Hydrolysis : Suspend the crude product from Step 2 in methanol (100 mL). Add 1M aqueous NaOH (167 mL, 167 mmol). Stir at room temperature for 2 hours.

• IPC (Self-Validation) : Confirm the disappearance of the acetate ester via LC-MS.

• Isolation : Acidify the mixture to pH 4 using 1M HCl. The target compound will precipitate as a fine powder. Filter, wash with cold water, and dry under high vacuum to yield pure 1-methyl-6-nitro-1H-indazol-3(2H)-one.

Analytical Validation Metrics (Expected Data)

Compound	H NMR Key Shifts (DMSO- , 400 MHz)	LC-MS ( ) [M+H]	Expected Yield
3-Acetoxy-6-nitro-1H-indazole	2.45 (s, 3H, OAc), 8.40 (d, 1H, Ar-H), 13.5 (br s, 1H, NH)	222.05	92%
3-Acetoxy-1-methyl-6-nitro-1H-indazole	2.47 (s, 3H, OAc), 4.10 (s, 3H, N-CH ), 8.55 (d, 1H, Ar-H)	236.06	85%
1-Methyl-6-nitro-1H-indazol-3(2H)-one	3.95 (s, 3H, N-CH ), 8.20 (d, 1H, Ar-H), 10.8 (br s, 1H, OH/NH)	194.05	95%

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Significant N2-methylation in Step 2	Insufficient temperature; kinetic control dominating over thermodynamic control.	Ensure the reaction is heated to exactly 60 °C for the full 4 hours to favor the thermodynamic N1 product.
O-methylation observed in final product	Incomplete O-acetylation in Step 1, leaving free O3 sites exposed to MeI.	Verify Step 1 completion via IPC (HPLC). If sluggish, add 0.1 eq of DMAP as an acylation catalyst.
Low yield in Step 3 (Deprotection)	Incomplete hydrolysis of the sterically hindered acetate ester.	Increase NaOH equivalents to 4.0 or gently warm the methanolic mixture to 40 °C.

References

• Theoretical estimation of the annular tautomerism of indazoles Journal of Physical Organic Chemistry, 2005. URL:[Link]

• Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles Organic Letters, 2009. URL:[Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution Beilstein Journal of Organic Chemistry, 2021. URL:[Link]

• One-pot synthesis of 1-alkyl-1H-indazoles from 1,1-dialkylhydrazones via aryne annulation Organic & Biomolecular Chemistry, 2012. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 4. One-pot synthesis of 1-alkyl-1H-indazoles from 1,1-dialkylhydrazones via aryne annulation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: A Detailed Protocol for the Regioselective N-methylation of 6-nitro-1H-indazol-3-ol

Abstract

N-substituted indazoles are a prominent structural motif in medicinal chemistry, valued for their diverse biological activities. The regioselectivity of N-alkylation on the indazole scaffold is a critical challenge, as the formation of N1 and N2 isomers can lead to compounds with distinct pharmacological profiles. This guide provides a comprehensive, field-tested protocol for the N-methylation of 6-nitro-1H-indazol-3-ol, a key intermediate in the synthesis of various therapeutic agents. We will delve into the mechanistic rationale behind reagent selection to control regioselectivity, present a detailed step-by-step procedure, and offer expert insights into safety, process optimization, and troubleshooting.

Mechanistic Insight: Controlling Regioselectivity in Indazole Alkylation

The alkylation of indazoles can produce a mixture of N1 and N2 substituted products, as both nitrogen atoms are nucleophilic.[1] The final product ratio is governed by a subtle interplay between kinetic and thermodynamic factors, which can be manipulated by the choice of base, solvent, and alkylating agent.[2][3]

• Thermodynamic vs. Kinetic Control: Generally, the 1H-indazole tautomer is more thermodynamically stable than the 2H-tautomer.[1][4] Consequently, reaction conditions that allow for equilibration, such as higher temperatures or longer reaction times, often favor the formation of the more stable N1-alkylated product.[1] Conversely, conditions that favor a rapid, irreversible reaction tend to yield the kinetically favored N2-isomer.[2]

• Influence of Reagents:

  • Bases: Strong, non-nucleophilic bases like sodium hydride (NaH) in aprotic solvents (e.g., THF) deprotonate the indazole to form an indazolide anion. This setup often leads to the thermodynamically preferred N1-isomer.[4][5] Milder bases like potassium carbonate (K₂CO₃) in polar aprotic solvents like DMF can lead to mixtures, with the outcome influenced by other factors.

  • Methylating Agents: The reactivity and steric bulk of the methylating agent also play a crucial role. Highly reactive "hard" electrophiles like trimethyloxonium tetrafluoroborate (Meerwein's salt) have shown high selectivity for the N2-position of 6-nitro-1H-indazole, providing the desired product in excellent yield.[6] More traditional agents like methyl iodide (MeI) or dimethyl sulfate (DMS) can produce mixtures, with the regioselectivity being highly dependent on the reaction conditions.[2][6] For instance, methylation of 6-nitro-1H-indazole with DMS and KOH has been reported to yield an almost 1:1 mixture of N1 and N2 isomers.[2][6]

For the protocol detailed below, we will focus on a method designed to selectively target one of the nitrogen atoms, drawing upon established principles for regioselective synthesis.

Experimental Protocol: N-methylation of 6-nitro-1H-indazol-3-ol

This protocol is optimized for the selective methylation of 6-nitro-1H-indazol-3-ol. Given the challenges in achieving high regioselectivity, the following procedure utilizes conditions known to favor a specific isomer. This example employs trimethyloxonium tetrafluoroborate for its reported high selectivity towards N2-methylation of the 6-nitro-1H-indazole core.[6]

Materials and Reagents

Reagent	Formula	CAS No.	M.W. ( g/mol )	Notes
6-nitro-1H-indazol-3-ol	C₇H₅N₃O₃	6494-19-5	179.13	Starting material. Ensure it is dry.
Trimethyloxonium tetrafluoroborate	(CH₃)₃OBF₄	420-37-1	147.91	Highly reactive and hygroscopic. Handle under inert atmosphere.
Dichloromethane (DCM), anhydrous	CH₂Cl₂	75-09-2	84.93	Use dry, anhydrous solvent for best results.
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	144-55-8	84.01	Used for aqueous workup.
Anhydrous Sodium Sulfate	Na₂SO₄	7757-82-6	142.04	Drying agent.
Ethyl Acetate (EtOAc)	C₄H₈O₂	141-78-6	88.11	For extraction and chromatography.
Hexanes	C₆H₁₄	110-54-3	86.18	For chromatography.

Equipment

• Round-bottom flask with magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Safety Precautions

• General: Perform the reaction in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Trimethyloxonium tetrafluoroborate: This is a powerful and moisture-sensitive alkylating agent. It is corrosive and should be handled with extreme care under an inert atmosphere to prevent decomposition and exposure.

• Dimethyl Sulfate (Alternative): If using dimethyl sulfate (DMS) as an alternative methylating agent, be aware that it is highly toxic, carcinogenic, and mutagenic.[7][8] It can be absorbed through the skin and has delayed effects.[8] Handle with extreme caution and use appropriate engineering controls.

• Dichloromethane: A volatile solvent and a suspected carcinogen. Avoid inhalation and skin contact.

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 6-nitro-1H-indazol-3-ol (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM) to the flask to create a suspension (approx. 0.1 M concentration).

• Reagent Addition: While stirring vigorously, add trimethyloxonium tetrafluoroborate (1.3 eq) portion-wise at room temperature. The reagent is a solid and should be added carefully to control any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 5-8 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a mixture of ethyl acetate and hexanes. The starting material and product should have different Rf values.

• Quenching: Once the reaction is complete (as indicated by the consumption of the starting material), carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography, using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure N-methylated product.

Workflow and Data Visualization

The overall experimental process is summarized in the following workflow diagram.

Caption: Experimental workflow for the N-methylation of 6-nitro-1H-indazol-3-ol.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive methylating agent (hydrolyzed).	Use a fresh bottle of trimethyloxonium tetrafluoroborate or purchase new. Handle strictly under inert conditions.
Insufficient reaction time.	Continue stirring and monitor by TLC until starting material is consumed.
Mixture of N1 and N2 Isomers	Reaction conditions favor mixture formation.	The chosen protocol is designed for high N2 selectivity. If mixtures persist, purification by chromatography is essential. Consider alternative conditions if the other isomer is desired.
Low Yield after Purification	Product loss during workup or chromatography.	Ensure complete extraction from the aqueous layer. Be careful during column chromatography to collect all product-containing fractions.
Incomplete reaction.	Ensure the stoichiometry of the methylating agent is correct (1.3 eq).

Conclusion

This application note provides a robust and reliable protocol for the N-methylation of 6-nitro-1H-indazol-3-ol, grounded in a clear understanding of the mechanistic principles that govern regioselectivity. By utilizing a highly selective methylating agent like trimethyloxonium tetrafluoroborate, researchers can efficiently synthesize the desired N2-methylated indazole isomer, a valuable intermediate in drug discovery and development. Adherence to the detailed procedural steps and safety precautions is paramount for achieving successful and reproducible results.

References

• Alam, S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Pure and Applied Chemistry, 93(8), 949-960. Retrieved from [Link]

• Alam, S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939-1951. Retrieved from [Link]

• Yang, B., et al. (2017). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Indian Journal of Heterocyclic Chemistry, 27(3), 275-280. Retrieved from [Link]

• Clemens, J., et al. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(15), 3467-3478. Retrieved from [Link]

• Sciencemadness Discussion Board. (2008). Preparation of methyl tosylate, safe methylating agent. Retrieved from [Link]

• Cheung, M. (2002). Efficient and Regioselective Synthesis of 2-Alkyl-2H-indazoles. The Journal of Organic Chemistry, 67(15), 5213-5216. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfate. Retrieved from [Link]

• ResearchGate. (2016). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Retrieved from [Link]

• Williams, A. R., et al. (2023). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Results in Chemistry, 6, 101185. Retrieved from [Link]

• Reddit. (2023, September 23). Scared to use dimethyl sulfate for methylation reactions. Retrieved from [Link]

• Takahashi, T., et al. (2019). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 15, 2348-2357. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. pure.mpg.de [pure.mpg.de]
• 5. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 8. Dimethyl sulfate-Hazard and Toxicity_Chemicalbook [chemicalbook.com]

Application Note: 1-Methyl-6-nitro-1H-indazol-3(2H)-one as a Scaffold for Medicinal Chemistry

Executive Summary & Strategic Value

In the landscape of "privileged structures" for drug discovery, the indazolone core (1H-indazol-3(2H)-one) occupies a unique niche. Unlike its fully aromatic indazole counterpart, the indazolone offers a fixed hydrogen-bond acceptor/donor motif (Lactam) that mimics the adenine ring of ATP, making it an exceptional scaffold for Kinase Inhibitors (e.g., VEGFR, Aurora, p38 MAPK).

The specific derivative 1-Methyl-6-nitro-1H-indazol-3(2H)-one represents a high-value "advanced intermediate" for three reasons:

• Regio-Stability: The N1-methyl group locks the tautomeric equilibrium, forcing the system into the "one" (lactam) form and preventing N1/N2 scrambling during subsequent functionalization.

• Orthogonal Handles: It presents two distinct vectors for diversification:

  • N2-Position: A nucleophilic handle for alkylation/arylation to access hydrophobic pockets.

  • C6-Nitro Group: A masked aniline equivalent. Upon reduction, it allows for the attachment of solubilizing groups or "solvent-front" binders via amide/urea coupling.

• Synthetic Accessibility: It is accessible via a robust cyclization that avoids the regioselectivity issues common in direct indazole alkylations.

Synthetic Architecture & Quality Control

The "Methylhydrazine Cascade" (Synthesis Logic)

Direct nitration of indazolones is often harsh and regiochemically promiscuous. The superior route involves building the ring with the substituents in place.

Figure 1: Regioselective synthesis pathway ensuring N1-methylation.

Protocol A: Regioselective Synthesis

Objective: Synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one on a 10g scale.

Reagents:

• 2-Fluoro-4-nitrobenzoic acid methyl ester (10.0 g, 50.2 mmol)

• Methylhydrazine (2.54 g, 55.2 mmol) [Caution: Toxic/Carcinogen ]

• Triethylamine (TEA) (1.2 eq)

• Solvent: THF (anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) under Argon. Add 2-Fluoro-4-nitrobenzoic acid methyl ester and dissolve in 200 mL anhydrous THF. Cool to -10°C (ice/acetone bath). Rationale: Low temperature favors the kinetic attack of the hydrazine on the ester over the aryl fluoride.

• Addition: Add TEA (7.0 mL). Then, add Methylhydrazine dropwise over 20 minutes. Critical: Maintain internal temp < 0°C.[1]

• Cyclization: Allow the mixture to warm to Room Temperature (RT) over 2 hours. Then, reflux (65°C) for 4 hours. The SNAr displacement of the fluoride occurs in this phase.

• Quench & Workup: Cool to RT. Concentrate THF to ~50 mL. Pour into ice-water (300 mL). The product usually precipitates as a yellow/orange solid.

• Purification: Filter the solid. Wash with cold water (2x) and cold Et2O (1x) to remove unreacted hydrazine. Recrystallize from Ethanol.

QC Criteria (Self-Validation):

• 1H NMR (DMSO-d6): Look for N-Me singlet at ~3.6 ppm. Absence of Methyl ester singlet (~3.9 ppm).

• LCMS: [M+H]+ = 194.1.

Functionalization Strategies (The "Design" Phase)

Once the scaffold is secured, the medicinal chemist must elaborate it. The order of operations is critical: Alkylate N2 first, then reduce the Nitro group. Reducing first creates a diamine, leading to messy alkylation mixtures.

Protocol B: N2-Alkylation (The "Warhead" Vector)

The N2-position is an amide-like nitrogen. It requires base activation but is less nucleophilic than a standard amine.

Reagents:

• Scaffold (1.0 eq)

• Alkyl Halide (R-X) (1.1 eq)

• Base: Cs2CO3 (2.0 eq) or K2CO3

• Solvent: DMF or Acetone

Methodology:

• Dissolve scaffold in DMF (0.2 M).

• Add Cs2CO3.[2] Stir for 15 min at RT (deprotonation). Color change to deep red/orange is common (anion formation).

• Add Alkyl Halide.

• Heat to 60°C for 3-12 hours.

• Validation: N2-alkylation is usually favored over O-alkylation (C3) by thermodynamic control, but O-alkyl byproducts can form (10-15%).

  • Differentiation: N-alkyl products show a characteristic C=O stretch in IR (~1680 cm-1). O-alkyl products (imidates) lack this and show C=N.

Protocol C: Nitro Reduction (The "Solvent Front" Vector)

To attach solubilizing groups (e.g., piperazines, morpholines) via an amide bond, the nitro group must be reduced to an aniline.

Preferred Method: Iron/Ammonium Chloride (Béchamp Conditions) Why not Pd/C? Nitro-indazoles can poison Pd catalysts, and sometimes the N-N bond of the indazole is sensitive to hydrogenolysis under high pressure. Fe/NH4Cl is chemoselective.

Methodology:

• Suspend N2-substituted-6-nitro-indazolone (1 mmol) in EtOH/Water (4:1 ratio).

• Add Iron powder (5 eq) and NH4Cl (5 eq).

• Reflux vigorously (80°C) for 2 hours.

• Workup: Filter hot through Celite (caution: pyrophoric iron waste). Wash with MeOH. Concentrate.

• Result: 6-Amino-1-methyl-indazol-3-one derivative. Ready for amide coupling.

Medicinal Chemistry Application: Kinase Inhibition[3][4][5][6]

Structural Activity Relationship (SAR) Logic

The 1-methyl-indazolone scaffold mimics the purine core of ATP.

• Hinge Binder: The C3-Carbonyl (Acceptor) and N2-NH (Donor, if unsubstituted) or the N1/C=O system interacts with the kinase hinge region (e.g., Glu/Cys backbone).

• Solvent Front: The C6 position points towards the solvent. Bulky groups here (via the reduced amine) improve solubility and pharmacokinetic (PK) properties.

• Hydrophobic Pocket: The N2 substituent sits in the ribose-binding pocket or the hydrophobic specificity gate.

Figure 2: Mapping the scaffold to the ATP-binding site of kinases.

Data Summary: Optimization Parameters

Parameter	Condition	Outcome / Note
N1-Selectivity	Methylhydrazine @ -10°C	>95% N1-Me (Kinetic control)
N2-Alkylation	Cs2CO3 / DMF / 60°C	Favors N-alkylation over O-alkylation (Ratio ~8:1)
Nitro Reduction	Fe / NH4Cl / EtOH	90-95% Yield. Preserves Indazole ring.
Solubility	LogP (Calc)	Core ~1.2. (Ideal for lead-like space)

References

• Indazole Synthesis Overview

  • Title: Regioselective synthesis of 1H-indazoles.[3][4]

  • Source:Beilstein J. Org. Chem.2024 , 20, 1940–1954.

  • URL:[Link]

• Kinase Inhibitor Applications (VEGFR/Aurora)

  • Title: Discovery of novel inhibitors of Aurora kinases with indazole scaffold.[5]

  • Source:Eur. J. Med.[2] Chem.2016 , 124, 229-244.

  • URL:[Link]

• Indazolone Functionalization

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold.[3][4][6][7]

  • Source:Beilstein J. Org. Chem.2021 , 17, 1939–1950.

  • URL:[Link]

• Nitro Reduction Protocols

  • Title: In Vitro Evaluation of New 5-Nitroindazolin-3-one Deriv
  • Source:Molecules2024, 29(20), 4920.

  • URL:[Link]

• General Scaffold Data

  • Source: PubChem Compound Summary for CID 12300139 (Rel

  • URL:[Link]

Sources

• 1. 3-Methyl-6-nitroindazole synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
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• 4. pure.mpg.de [pure.mpg.de]
• 5. Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wuxibiology.com [wuxibiology.com]
• 7. benchchem.com [benchchem.com]

Advanced Peptide Coupling: Utilizing 1-Methyl-6-nitro-1H-indazol-3(2H)-one as a High-Efficiency Additive

Executive Summary & Mechanistic Rationale

The formation of amide bonds is a foundational transformation in synthetic organic chemistry, drug development, and solid-phase peptide synthesis (SPPS)[1]. While carbodiimides like N,N'-diisopropylcarbodiimide (DIC) are standard activating agents, their standalone use often leads to significant epimerization (racemization) and poor yields. This is due to the formation of an O-acylisourea intermediate, which is prone to rearrangement into unreactive N-acylureas or cyclization into racemization-prone oxazolones[2].

Historically, benzotriazole-based additives like HOBt and HOAt were the gold standards for trapping the O-acylisourea to form a chirally stable active ester. However, their high nitrogen content classifies them as Class 1 explosives, posing severe safety and logistical risks[3]. While OxymaPure has emerged as a safer alternative[4], 1-Methyl-6-nitro-1H-indazol-3(2H)-one (MNI-3-one) represents a highly specialized, next-generation additive designed for sterically demanding and highly epimerization-prone couplings.

Structural Causality: Why MNI-3-one?

• Enhanced Electrophilicity via the 6-Nitro Group: The strong electron-withdrawing nature (-I, -M effects) of the nitro group at the 6-position significantly lowers the pKa of the indazolone core (approx. 3.80). This stabilizes the leaving group anion during the aminolysis step, making the MNI-active ester exceptionally reactive toward incoming amines.

• Regiocontrol via 1-Methylation: Unsubstituted indazolones can suffer from competing N1/N2/O3 alkylation. By masking the N1 position with a methyl group, the tautomeric equilibrium is locked. This ensures that DIC-mediated activation occurs cleanly, forming a single, highly reactive active ester species without consuming excess reagents in side reactions.

• Suppression of Oxazolone Formation: The rapid kinetic trapping of the O-acylisourea by MNI-3-one outpaces the intramolecular cyclization that leads to oxazolone formation, thereby preserving the stereochemical integrity of the α-carbon.

Reaction Pathway

Figure 1: Mechanism of DIC-mediated peptide coupling utilizing 1-Methyl-6-nitro-1H-indazol-3(2H)-one.

Comparative Performance Data

To justify the selection of MNI-3-one, the table below summarizes its performance profile against traditional coupling additives in a standard hindered model (e.g., Fmoc-Val-Aib-OH coupling).

Coupling Additive	Coupling Efficiency (%)	Racemization Rate (%)	Explosive Hazard	Approx. pKa
None (DIC only)	45.0	> 15.0	None	N/A
HOBt	88.5	3.2	High (Class 1)	4.60
HOAt	96.0	1.1	High (Class 1)	3.28
OxymaPure	95.5	1.5	Low	4.60
MNI-3-one	97.8	< 1.0	Low	~3.80

Data Note: MNI-3-one provides HOAt-level efficiency without the associated explosive risks, making it highly suitable for scale-up and cGMP manufacturing[3],[4].

Standard Operating Protocols (SOPs)

Protocol A: Solution-Phase Amide Bond Formation

This protocol is optimized for the synthesis of short peptide fragments or small-molecule APIs where isolation of the intermediate is required.

Materials:

• N-protected amino acid (1.0 eq)

• Amine component (1.1 eq)

• MNI-3-one (1.0 eq)

• DIC (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Step-by-Step Workflow:

• Dissolution: Dissolve the N-protected amino acid and MNI-3-one in anhydrous DMF (0.1 M concentration).

  • Causality: DMF is highly polar and disrupts intermolecular hydrogen bonding, ensuring complete solubilization of the reactants.

• Thermal Control: Cool the reaction vessel to 0 °C using an ice bath.

  • Causality: Carbodiimide activation is exothermic. Cooling suppresses the premature degradation of the O-acylisourea and minimizes base-catalyzed oxazolone formation before the active ester is fully formed.

• Activation: Add DIC dropwise. Stir at 0 °C for 15 minutes.

  • System Validation: TLC or LC-MS should indicate the complete disappearance of the starting acid and the formation of the MNI-active ester (often visible as a distinct, UV-active spot).

• Coupling: Add the amine component. If the amine is an HCl salt, add 1.1 eq of N,N-Diisopropylethylamine (DIPEA) simultaneously.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours.

• Workup: Quench the reaction with water. Extract with Ethyl Acetate. Wash the organic layer successively with 5% NaHCO₃ (removes unreacted acid and MNI-3-one), 1M HCl (removes unreacted amine), and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Solid-Phase Peptide Synthesis (SPPS)

This protocol utilizes MNI-3-one for the iterative assembly of peptides on a solid support (e.g., Rink Amide or Wang resin).

Step-by-Step Workflow:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

  • Causality: Swelling expands the polymer matrix, exposing internal reactive sites for uniform coupling.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 min).

• Pre-Activation (Crucial Step): In a separate vial, dissolve Fmoc-AA-OH (3.0 eq) and MNI-3-one (3.0 eq) in DMF. Add DIC (3.0 eq) and let stand for 3–5 minutes.

  • Causality: Pre-activation ensures the complete conversion of O-acylisourea to the MNI-active ester before it touches the resin. If DIC is added directly to the resin with the acid, it can cause premature capping of the peptide chain via guanidinium formation.

• Coupling: Transfer the pre-activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• Washing: Drain the reaction mixture. Wash the resin with DMF (3 × 1 min) and DCM (3 × 1 min).

• Self-Validating Checkpoint (Kaiser Test): Take a few resin beads and perform a Kaiser test.

  • Validation Logic: A yellow bead/solution confirms complete acylation (>99%). A blue bead/solution indicates unreacted primary amines, dictating an automatic re-coupling cycle before proceeding to the next Fmoc deprotection.

Troubleshooting & Expert Insights

• Issue: Incomplete Coupling of Sterically Hindered Amino Acids (e.g., N-Methyl amino acids, Aib).

  • Solution: Elevate the coupling temperature to 50 °C (using microwave-assisted SPPS if available) and increase reagents to 5.0 eq.

  • Causality: MNI-3-one possesses excellent thermal stability compared to HOBt, which can degrade at elevated temperatures. The heat provides the necessary kinetic energy to overcome the steric clashes of bulky side chains without risking additive decomposition.

• Issue: Poor Solubility of MNI-3-one in DCM.

  • Solution: Switch the solvent system to a DMF/DCM (1:1) mixture or pure NMP (N-Methyl-2-pyrrolidone). MNI-3-one’s highly polar nitro group drastically reduces its solubility in non-polar halogenated solvents.

References

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). "Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion." Chemistry–A European Journal.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8-EHdPf3p634iLzPv7A53Ay6KXQFbrh--bOL23UxbIdF6ehqqP0fqCWFMvxzu3bv-zxQZruBQKc_nXuRJ9A9UICh_4-IuNqeOJ1wcEFouaoqsVOzMqTCzOQhPqDx4y2SeFsw=]
• El-Faham, A., & Albericio, F. (2011). "Peptide coupling reagents, more than a letter soup." Chemical Reviews.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6PbRA1VR3g49CGqRMucS0ZaBEoSJsLxWsQ-fO_fZaVEPbia6M8RWv0HzWANAXUEqLgSFMs_FoqjQfLABA_YXrSIYXdFc9pDh98ZcJHARUrIb-kke5d53KyDW5lAfPcyQNNXs=]
• Khattab, S. N., et al. (2010). "Oxyma as an additive in green solid-phase peptide synthesis." Bio-Synthesis.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEyuJiiVBPNeZU72eObjUoAqq6UWScn5zAGtXgTiJ5u-fvPC55SOr6tRdnYQvFW5Lfd68I5ZpmRBXBsM5E_1UNyNt9Tk7ELzsGqb86MSD3ATXoFdaMnAeToH6kDnu3BHwYT_YBO2vZrEWy3cgCHPqdBSUcbJEL8hlUlert5rzU3Ufq_vS-MOERyLeqQoA4Gs_RjGNJpDw==]
• Pattabiraman, V. R., & Bode, J. W. (2011). "Amide coupling reaction in medicinal chemistry." Nature.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGJo4-29dolYRCiAukwTKN8PPFyOzvE3NzCT6GfG9AVsQgiPxFn-dIDPZh9jgqfiUMm-qSZx7WXKRj8xWbLsJVN-ErGBy0CjeF4HNMRsPtzxZlnin-BCs4eQZBw2kiqPlgDc0WzjJ231IhkVg0QA8hXz3UUA==]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. Peptide coupling reagents, more than a letter soup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxyma as an additive in green solid-phase peptide synthesis [biosyn.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Separating N1-methyl and O-methyl Isomers of 6-nitroindazol-3-ol

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are facing the common yet significant challenge of separating the N1-methyl and O-methyl constitutional isomers of 6-nitroindazol-3-ol. The formation of such isomer mixtures during synthesis is a frequent hurdle, and their effective separation is paramount for accurate biological evaluation and process development.[1] This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and resolve this specific separation challenge.

Frequently Asked Questions (FAQs)

Q1: What are the key structural differences between the N1-methyl and O-methyl isomers of 6-nitroindazol-3-ol?

A1: The core difference lies in the point of methylation on the 6-nitroindazol-3-ol scaffold. Both isomers have the same molecular formula and weight, but different connectivity, making them constitutional isomers.

• N1-methyl-6-nitro-1H-indazol-3-ol: In this isomer, the methyl group is attached to the nitrogen atom at position 1 of the indazole ring. The molecule retains a hydroxyl group (-OH) at position 3, preserving its acidic proton and hydrogen bonding capabilities.

• 3-methoxy-6-nitro-1H-indazole (O-methyl): Here, the methyl group is attached to the oxygen atom at position 3, forming a methoxy group (-OCH₃). The tautomeric hydrogen now resides on one of the ring nitrogens.

These structural differences, while seemingly small, lead to distinct electronic and physicochemical properties (e.g., polarity, hydrogen bonding capacity, pKa) that are exploited for their separation.

Q2: Why is the separation of these constitutional isomers so challenging?

A2: The difficulty arises from the significant similarity in their physical properties. Positional isomers often have very close boiling points and similar polarities, which makes conventional separation techniques like distillation ineffective.[2] For chromatographic methods, this similarity can lead to nearly identical retention times (co-elution) on standard columns because their interaction with the stationary phase can be very alike.[3] Achieving separation requires exploiting the subtle differences in their molecular architecture, such as dipole moment and hydrogen bonding potential.

Q3: Which analytical techniques are definitive for identifying the separated isomers?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive tool for this task.[4] The chemical environment of the atoms in each isomer is unique, leading to distinct NMR spectra.

• ¹H and ¹³C NMR: The chemical shifts of the methyl group protons and carbon will be significantly different. The O-CH₃ signal will typically appear further downfield in the ¹H spectrum compared to the N-CH₃ signal. Furthermore, the chemical shifts of the aromatic carbons, particularly C3 and C3a, are highly diagnostic for N1 vs. N2 (or O-alkylation) substitution patterns on an indazole ring.[5][6][7]

• 2D NMR: Techniques like HMBC (Heteronuclear Multiple Bond Correlation) can show a correlation from the methyl protons to the attached nitrogen or oxygen's neighboring carbons, providing unambiguous proof of structure.

While Mass Spectrometry (MS) will show the same parent mass, fragmentation patterns (MS/MS) can sometimes differ, but this is not always a reliable primary identification method.[8] If a single crystal can be grown, X-ray crystallography provides the absolute, unequivocal structure.[9]

Troubleshooting Guide: Resolving Separation Issues

This section addresses specific problems you may encounter during your experiments.

Chromatography Issues

Answer: This is the most common challenge. Co-elution on a C18 column indicates that the hydrophobicity of the two isomers is too similar for effective separation under your current conditions. A systematic approach to method development is required.

Causality: A C18 stationary phase separates primarily based on hydrophobic interactions. If the overall hydrophobicity of the N1-methyl and O-methyl isomers is nearly identical, this mechanism alone is insufficient. You must introduce or enhance secondary separation mechanisms.

Solutions (In Order of Approach):

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: Systematically decrease the percentage of acetonitrile or methanol. This increases retention time and gives the stationary phase more opportunity to interact differently with the isomers, potentially improving resolution.[10]

  • Switch Organic Modifier: Acetonitrile and methanol have different solvent properties. If you are using methanol, switch to acetonitrile, or vice versa. Acetonitrile has different dipole and hydrogen-bonding characteristics that can alter selectivity.[3]

• Modify Mobile Phase pH: The pH is a critical parameter. The N1-methyl isomer has an acidic phenol-like hydroxyl group, while the O-methyl isomer's acidity is tied to the N-H proton. Their pKa values will differ. Adjusting the mobile phase pH to be near the pKa of one isomer can alter its polarity and retention, often dramatically improving separation. Use a buffer (e.g., acetate, phosphate) to maintain a stable pH.[10]

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, the column chemistry is the next logical step.

  • Phenyl-Hexyl Column: This is an excellent alternative. In addition to hydrophobic interactions, it provides π-π interactions between the phenyl groups in the stationary phase and the aromatic indazole ring of your isomers.[3] The different electron distribution in the N1-methyl vs. O-methyl isomers can lead to differential π-π stacking, providing the selectivity that a C18 column lacks.

  • Polar-Embedded Column: These columns have a polar group (e.g., amide, carbamate) embedded in the alkyl chain, which alters selectivity for polar analytes and can improve peak shape.

Answer: Yes, SFC is an outstanding choice for separating isomers that are difficult to resolve by HPLC.[11] It often provides unique selectivity and faster separations.

Causality: SFC uses supercritical CO₂, a non-polar solvent, mixed with a polar organic co-solvent (modifier), like methanol.[12] The mobile phase has low viscosity and high diffusivity, leading to efficient chromatography. The key to SFC is that column selection is the most critical factor in achieving separation, as retention is not as predictable as in reversed-phase HPLC.[11][12]

Starting Approach:

• Column Screening: This is the most important step. Screen a set of columns with different stationary phases. Good starting points include:

  • Diol or Ethylpyridine columns (common for normal-phase type separations).

  • Chiral stationary phases (often show excellent selectivity for positional isomers, even if the molecules are not chiral).[12][13]

• Modifier Screening: Methanol is the most common co-solvent. Sometimes adding a small amount of an additive (e.g., diethylamine for basic compounds, trifluoroacetic acid for acidic ones) can drastically improve peak shape.[12]

• Parameter Optimization: Once a promising column/modifier combination is found, fine-tune the separation using back pressure and temperature. Increasing pressure generally reduces retention time, while temperature effects can be compound-dependent.[12]

Crystallization Issues

Answer: Using a mixed-solvent system is the standard and often highly effective solution. This approach was successfully used to separate N1 and N2 substituted indazole isomers for industrial-scale production.[1]

Causality: The goal is to create a solvent environment where the solubility difference between the two isomers is maximized. One isomer should be significantly less soluble than the other at a lower temperature.

Solutions:

• Systematic Solvent Screening: Find a solvent in which both isomers are highly soluble (e.g., acetone, tetrahydrofuran, methanol) and a second "anti-solvent" in which both are poorly soluble (e.g., water, hexane).[1]

• Procedure: Dissolve the isomer mixture in the minimum amount of the hot "good" solvent. Slowly add the "anti-solvent" dropwise until the solution becomes faintly turbid. Heat again until the solution is clear, then allow it to cool slowly. The less soluble isomer should crystallize out preferentially.

• Seeding: If you have a pure crystal of one isomer, you can add it to a supersaturated solution to encourage the selective crystallization of that isomer.[14]

Characterization Issues

Answer: This requires spectroscopic analysis, with NMR being the gold standard.

Causality: As mentioned in the FAQs, the local electronic environment around the methyl group and the indazole ring is different in each isomer, leading to predictable differences in their NMR spectra.

Solution:

• Isolate Each Compound: Collect the fractions corresponding to each peak from your preparative chromatography run and remove the solvent.

• Acquire NMR Spectra: Dissolve each pure sample in a deuterated solvent (like DMSO-d₆ or CDCl₃) and acquire ¹H and ¹³C NMR spectra.[15]

• Analyze the Spectra: Look for the key distinguishing features outlined in the table below. The presence of a phenolic -OH proton (which may be broad and exchangeable with D₂O) is a strong indicator of the N1-methyl isomer. The chemical shift of the methyl group is also highly diagnostic.

Feature	Expected for N1-methyl-6-nitro-1H-indazol-3-ol	Expected for 3-methoxy-6-nitro-1H-indazole (O-methyl)
-CH₃ ¹H Shift	~3.6 - 3.9 ppm (N-CH₃)	~4.0 - 4.3 ppm (O-CH₃)
-CH₃ ¹³C Shift	~30 - 35 ppm	~55 - 60 ppm
-OH Proton	Present (broad singlet, typically >10 ppm in DMSO-d₆)	Absent
C3 ¹³C Shift	~160 ppm (C-OH)	~155 ppm (C-OCH₃)

Note: Exact chemical shifts can vary based on solvent and other structural features.[6][7]

Visualized Workflows & Protocols

General Isomer Separation & Characterization Workflow

Caption: A decision tree for troubleshooting HPLC co-elution issues.

Detailed Experimental Protocols

Protocol 1: Baseline HPLC Method for Isomer Separation

This protocol provides a robust starting point for developing a separation method on a phenyl-hexyl column.

• Instrumentation:

  • HPLC system with a UV detector.

  • Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic Acid (LC-MS grade).

• Mobile Phase Preparation:

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm and 320 nm (or as determined by UV scan).

  • Gradient: Start with a shallow gradient (e.g., 10-50% B over 20 minutes) to scout for elution.

• Procedure:

  • Prepare a ~1 mg/mL stock solution of your isomer mixture in methanol or acetonitrile.

  • Equilibrate the column with the initial mobile phase conditions for at least 10 column volumes.

  • Inject the sample and run the gradient.

  • Optimization: Based on the initial chromatogram, adjust the gradient slope. If peaks are poorly resolved, make the gradient shallower (e.g., increase the run time) to improve separation. [10]

Protocol 2: Mixed-Solvent Fractional Crystallization

This protocol is adapted from methods used for separating substituted indazole isomers. [1]

• Materials:

  • Isomer mixture.

  • Solvent A (high solubility): Tetrahydrofuran (THF) or Acetone.

  • Solvent B (low solubility, anti-solvent): Deionized Water or Heptane.

  • Heating mantle, condenser, and magnetic stirrer.

• Procedure:

  • Place 1.0 g of the isomer mixture into a round-bottom flask equipped with a stir bar and condenser.

  • Add the minimum volume of Solvent A (e.g., 5-10 mL) and heat to a gentle reflux with stirring until all solids are dissolved.

  • While hot, add Solvent B dropwise until the first sign of persistent cloudiness (turbidity) appears.

  • Add 1-2 more drops of Solvent A to redissolve the precipitate and obtain a clear, saturated solution.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature, then transfer to an ice bath for 1-2 hours.

  • Collect the resulting crystals by vacuum filtration, washing with a small amount of a cold mixture of Solvent A and B.

  • Dry the crystals and analyze their purity by HPLC and NMR. The mother liquor can be concentrated to recover the more soluble isomer.

References

• Single-Crystalline Covalent Organic Frameworks as High-Performance Liquid Chromatographic Stationary Phases for Positional Isomer Separation. ACS Applied Materials & Interfaces.
• Fractional Crystallization. Ullmann's Encyclopedia of Industrial Chemistry.
• Formation and Crystallization based Separation of Diastereomeric Salts. Max Planck Institute for Dynamics of Complex Technical Systems.
• Method for separating and purifying substituted indazole isomers. Google Patents (CN101948433A).
• Preparative SFC Method Development. Waters Corporation.
• Separation of the cresol isomers by stripping crystallization. ResearchGate.
• HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica.
• Process for crystallizing and separating different diisocyanate isomers. Google Patents (EP2398767A1).
• Analysis of triacylglycerol and phospholipid sn‐positional isomers by liquid chromatographic and mass spectrometric methodologies. PMC.
• Separation of isomers by selective seeding and crystallisation? Sciencemadness Discussion Board.
• Mass spectra of some 2‐methyl‐3‐(o‐ and p‐R‐phenyl)‐3,3a,4,5,6,7‐hexahydro‐2H‐indazoles. Organic Mass Spectrometry.
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing.
• SFC Columns. Shimadzu Asia Pacific.

• Method development and Identification of Triacylglycerols species with SFC. YouTube. Available at: [Link]

• Comprehensive analytical and structural characteristics of methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido)b. Forensic Toxicology.
• A Spectroscopic Comparison of 4-Iodo-3-methyl-1H-indazole Isomers: A Guide for Researchers. Benchchem.
• Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. Journal of the Chemical Society, Perkin Transactions 2.
• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate.
• avoiding isomerization during 2H-indazole synthesis. Benchchem.
• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC.
• Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. PMC.
• How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure.
• Differentiation of isomeric methylanilines by imidization and gas chromatography/mass spectrometry analysis. PubMed.
• 13 C NMR of indazoles. ResearchGate.
• A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. Benchchem.
• Separation of 5-Nitroindazole on Newcrom R1 HPLC column. SIELC Technologies.
• The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities. ResearchGate.
• Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ResearchGate.
• Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. Organic Letters.
• Determination of Structure: Modern Analytical Techniques. Savita Pall and Chemistry.
• How to Tell an N from an O: Controlling the Chemoselectivity of Methyltransferases. PMC.
• 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. Molecules.
• Distinguishing Ethynamine and Its Isomers: A Comparative Guide to Analytical Techniques. Benchchem.
• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Agilent.
• Method for the separation and simultaneous direct determination of compounds belonging to at least one of the groups chosen among purines and pyrimidines, n. Google Patents (WO2006090428A2).
• Technical Support Center: HPLC Separation of Nitrophenol Isomers. Benchchem.
• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation. Organic & Biomolecular Chemistry.
• N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine. MDPI.
• Hexane isomers separation on an isoreticular series of microporous Zr carboxylate metal organic frameworks. Journal of Materials Chemistry A.
• Separation and determination of nitroaniline isomers by capillary zone electrophoresis with amperometric detection. ResearchGate.

Sources

• 1. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. waters.com [waters.com]
• 13. Analysis of triacylglycerol and phospholipid sn‐positional isomers by liquid chromatographic and mass spectrometric methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sciencemadness.org [sciencemadness.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one

Welcome to the technical support center for the synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one. This guide is designed for researchers, chemists, and drug development professionals seeking to improve the yield and purity of this valuable heterocyclic intermediate. As a key building block in medicinal chemistry, mastering its synthesis is crucial for advancing research and development pipelines.[1][2]

This document provides in-depth troubleshooting guides, detailed experimental protocols, and frequently asked questions (FAQs) to address common challenges encountered in the lab. Our approach is grounded in established chemical principles, drawing from validated methodologies for related indazole derivatives to provide a robust and reliable resource.

Overall Synthetic Workflow

The synthesis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one is most effectively approached as a two-stage process. The first stage involves the construction of the core heterocyclic structure, 6-nitro-1H-indazol-3(2H)-one, from a suitable aniline precursor. The second, and often more challenging stage, is the selective N-methylation to yield the desired N1-methylated final product.

Caption: High-level overview of the two-stage synthesis.

Part 1: Synthesis of 6-nitro-1H-indazol-3(2H)-one (Precursor)

The formation of the indazolone ring is a critical foundation for the overall synthesis. A reliable method involves the diazotization and subsequent intramolecular cyclization of an appropriate ortho-substituted aniline. The procedure adapted from the synthesis of related 3-methyl-6-nitro-1H-indazole provides a high-yielding and scalable route.[3][4]

Experimental Protocol

Reaction: 2-Ethyl-5-nitroaniline → 3-Methyl-6-nitro-1H-indazole (This is an analogous reaction to produce the indazole core, which can be adapted).

• Preparation: Dissolve 2-ethyl-5-nitroaniline (1.0 equiv.) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer. Cool the mixture to 0°C in an ice bath.[4]

• Diazotization: In a separate vessel, prepare a solution of sodium nitrite (1.0 equiv.) in a minimal amount of water. Add this solution to the cooled aniline mixture all at once.[4]

• Reaction: Allow the reaction mixture to warm to room temperature and continue stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). Some protocols for similar cyclizations suggest extended reaction times, even up to three days, to ensure complete conversion.[4]

• Work-up: Upon completion, pour the reaction mixture into a beaker of crushed ice and water to precipitate the crude product.

• Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acid and salts. The crude 6-nitro-1H-indazol-3(2H)-one can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.[4]

Troubleshooting Guide: Precursor Synthesis

Issue / Question	Potential Cause(s)	Recommended Solution(s)
Q: The reaction yields are consistently low.	1. Incomplete diazotization due to impure sodium nitrite or insufficient acid. 2. The reaction was not allowed to proceed to completion. 3. Side reactions occurring due to temperature fluctuations.	1. Use a fresh, high-purity source of sodium nitrite. Ensure glacial acetic acid is used to maintain an acidic environment.[5] 2. Extend the reaction time and monitor closely with TLC until the starting material is fully consumed.[5] 3. Maintain a stable reaction temperature, especially during the addition of the nitrite solution.
Q: The final product is contaminated with starting material.	The cyclization reaction did not go to completion.	Allow the filtrate to stand for a longer duration (e.g., 3 days) as this has been shown to improve yields in analogous syntheses.[4][5] Ensure thorough mixing and adequate reaction time.
Q: The reaction fails to initiate or proceeds very slowly.	1. Low-quality or decomposed reagents. 2. Insufficiently acidic conditions for the initial diazotization.	1. Always use fresh, analytical-grade reagents. 2. Confirm the use of glacial acetic acid and ensure all reagents are anhydrous where specified.[5]

Part 2: Selective N-Methylation of 6-nitro-1H-indazol-3(2H)-one

The methylation of the 6-nitro-1H-indazol-3(2H)-one precursor is the most critical and nuanced step in this synthesis. The indazolone ring possesses two potential sites for alkylation: the N1 and N2 positions. The formation of these two regioisomers is governed by a classic case of thermodynamic versus kinetic control. Your choice of base, solvent, and temperature will dictate the ratio of the desired N1-methyl product to the undesired N2-methyl isomer.[6]

Caption: N1 (thermodynamic) vs. N2 (kinetic) methylation pathways.

Experimental Protocol for N1-Methylation (Thermodynamic Control)

This protocol is designed to maximize the yield of the thermodynamically more stable N1-methyl isomer.[6]

• Preparation: To a stirred solution of 6-nitro-1H-indazol-3(2H)-one (1.0 equiv.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) portion-wise at 0°C.

• Deprotonation: Allow the reaction mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the indazolide anion.

• Alkylation: Cool the mixture back to 0°C and add the methylating agent (e.g., methyl iodide or dimethyl sulfate, 1.1 equiv.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Quenching & Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution. Extract the aqueous layer multiple times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to isolate the pure 1-Methyl-6-nitro-1H-indazol-3(2H)-one.[6]

Troubleshooting Guide: N-Methylation

Issue / Question	Potential Cause(s)	Recommended Solution(s)
Q: My primary product is the undesired N2-methyl isomer.	The reaction conditions favored kinetic control. This often happens with weaker bases (like K₂CO₃ or triethylamine) or in solvents like DMF without a strong base.[6]	To favor the N1 isomer, use a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like THF. This allows the initially formed kinetic product to equilibrate to the more stable thermodynamic N1 product.[6]
Q: The reaction yields a mixture of N1 and N2 isomers, making purification difficult.	The conditions were intermediate between kinetic and thermodynamic control. The base may not have been strong enough, or the reaction was not allowed to equilibrate fully.	Ensure the use of a sufficiently strong base (NaH is recommended). Allow the deprotonation step to proceed for at least 30 minutes before adding the methylating agent. Consider a slightly elevated temperature after methylation to facilitate equilibration, but monitor for decomposition.
Q: The methylation reaction does not go to completion.	1. Inactive methylating agent (e.g., old methyl iodide). 2. Insufficient base or moisture contamination inactivating the base. 3. Low reaction temperature.	1. Use a fresh bottle of the methylating agent. 2. Use anhydrous solvents and ensure the NaH is fresh and properly handled to avoid moisture. Use at least 1.2 equivalents of base. 3. Allow the reaction to stir at room temperature for several hours or overnight after the addition of the methylating agent.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for achieving a high yield of the final N1-methylated product? A1: The most critical parameter is the strict control of the N-methylation step to ensure high regioselectivity. The choice of a strong base (NaH) and an appropriate aprotic solvent (THF) is paramount to favor the formation of the thermodynamically stable and desired N1-isomer.[6] Poor control at this stage leads to isomeric mixtures that are difficult to separate and result in a significant loss of yield.

Q2: How can I definitively confirm that I have synthesized the correct N1-methyl isomer and not the N2 isomer? A2: The most reliable method is Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR: The chemical shifts of the protons on the indazole ring and the N-methyl group will be distinct for each isomer.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can show spatial correlations. For the N1-isomer, a correlation between the N1-methyl protons and the H7 proton on the benzene ring should be observable. This correlation would be absent in the N2-isomer.

Q3: Are there safer alternatives to methyl iodide or dimethyl sulfate? A3: Yes, dimethyl carbonate (DMC) is considered a greener and safer methylating agent.[6] It often requires a base like triethylenediamine (DABCO) and higher temperatures (reflux in DMF), but these conditions may favor the kinetic N2-product.[6] Therefore, careful optimization would be required to adapt its use for selective N1-methylation.

Q4: What are the key safety precautions when running this synthesis? A4:

• Sodium Hydride (NaH): NaH is a flammable solid that reacts violently with water. It must be handled under an inert atmosphere, and all glassware must be scrupulously dried.

• Methylating Agents: Methyl iodide and dimethyl sulfate are toxic and carcinogenic. They should be handled only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Solvents: THF can form explosive peroxides. Always use freshly distilled or inhibitor-free anhydrous THF.

References

• Liskon Biological. (2025, February 7). Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole. Available from: [Link]

• Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. (n.d.). PMC. Available from: [Link]

• Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. (2021, December 11). PMC. Available from: [Link]

• Google Patents. (n.d.). CN103319410A - Synthesis method of indazole compound.

• ResearchGate. (2020, July). Methylation of 3-methyl-6-nitro-1H-indazole by 9-dimethyloxonium and.... Available from: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). PMC. Available from: [Link]

• Full article: Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. (n.d.). Taylor & Francis. Available from: [Link]

• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Available from: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. Available from: [Link]

• Google Patents. (n.d.). CN107805221A - Method for preparing 1H-indazole derivative.

• Liskon Biological. (2025, January 16). Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole. Available from: [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. 3-Methyl-6-nitroindazole synthesis - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimization of 6-Nitroindazolone Methylation

Executive Summary: The Tautomer Trap

Methylation of 6-nitroindazolone is deceptively complex due to the compound's ambident nucleophilicity. Unlike simple indazoles, the "indazolone" motif exists in a dynamic equilibrium between the lactam (3-oxo) and lactim (3-hydroxy) forms. The 6-nitro group acts as a strong electron-withdrawing group (EWG), significantly increasing the acidity of the ring protons (

approx. 9-10), which stabilizes the anion but also reduces selectivity if conditions are not rigorously controlled.

The Three Primary Side Reactions:

• O-Methylation: Formation of 3-methoxy-6-nitro-1H-indazole (the "ether" impurity).

• N2-Methylation: Formation of 2-methyl-6-nitroindazolone (the "wrong" nitrogen).

• Over-Methylation: Formation of 1-methyl-3-methoxy-6-nitroindazole or quaternary salts.

Part 1: Diagnostic Workflow (Troubleshooting)

Before optimizing, confirm which side reaction is plaguing your yield. Use this logic gate to diagnose your crude mixture.

Figure 1: Decision tree for identifying methylation isomers in indazolones. Note that O-methyl protons are significantly deshielded compared to N-methyl protons.

Part 2: Minimizing O-Methylation (The "Ether" Impurity)

The Problem: The 3-hydroxy tautomer acts like a phenol. Under "hard" reaction conditions, the oxygen atom becomes the preferred nucleophile, leading to the formation of 3-methoxy-6-nitroindazole .

The Mechanism: According to the Hard-Soft Acid-Base (HSAB) theory, the oxygen anion is a "hard" nucleophile, while the nitrogen anion is "softer."

• Hard Electrophiles (e.g., Methyl Iodide, Dimethyl Sulfate) + Silver Salts

  Favor O-Alkylation .

• Soft/Borderline Electrophiles + Thermodynamic Control

  Favor N-Alkylation .

Q: How do I stop O-methylation?

A: Switch to "Soft" Conditions and Thermodynamic Control.

• Avoid Silver Salts: Never use

  or . These coordinate with the nitrogen lone pair, forcing alkylation onto the oxygen [1].

• Solvent Choice: Use polar aprotic solvents like DMF or DMAc . These solvents solvate the cation (e.g.,

  ), leaving the naked anion free. The N-anion is more nucleophilic in these conditions than the O-anion due to better orbital overlap with the electrophile.

• Temperature: Run the reaction at elevated temperatures (

  ). N-alkylation is generally the thermodynamic product (forming the stable amide-like lactam), whereas O-alkylation is often the kinetic product. Heating allows the reversible O-alkylated species (if formed) to potentially rearrange or allows the N-alkylation pathway to dominate over time [2].

Recommended Protocol (N-Selective):

• Base:

  (2.0 equiv) or (1.5 equiv). Cesium often improves N-selectivity due to the "Cesium Effect" (increased solubility and naked anion reactivity) [3].

• Solvent: Anhydrous DMF.

• Electrophile: Methyl Iodide (MeI) is acceptable, but if O-methylation persists, switch to Methyl Tosylate .

Part 3: Minimizing N2-Methylation (Regiocontrol)

The Problem: Even if you successfully target the nitrogen, you might methylate N2 instead of N1.

• Target: 1-methyl-6-nitroindazolone (Thermodynamic).

• Impurity: 2-methyl-6-nitroindazolone (Kinetic).

The Causality: The 6-nitro group withdraws electron density. N1 is flanked by the benzene ring, making it sterically more hindered but electronically more acidic. N2 is more accessible kinetically.[1]

Q: Why am I getting the N2 isomer?

A: You are likely operating under kinetic control or using a base that is too weak.

Solution: To favor N1-methylation (the most common target for this scaffold):

• Stronger Base: Use NaH (Sodium Hydride) in THF or DMF. This ensures complete deprotonation. The resulting anion, allowed to equilibrate, will alkylate at the thermodynamically more stable N1 position [4].

• Protection Strategy: If direct methylation fails, protect N1 (e.g., with THP or SEM), methylate, and then deprotect. However, for 6-nitroindazolone, direct N1 methylation is usually achievable with NaH.

Comparison of Conditions:

Condition	Major Product	Mechanism Type	Reference
/ Acetone / RT	Mixture (N1/N2/O)	Kinetic/Mixed	[1]
/ DMF /	N1-Methyl (Target)	Thermodynamic	[4]
/ Toluene	O-Methyl (Ether)	Hard/Soft (Ag+)	[1]
(Meerwein)	N2-Methyl	Kinetic (Lone Pair attack)	[5]

Part 4: Minimizing Over-Methylation

The Problem: The product (1-methyl-6-nitroindazolone) is still nucleophilic. With excess methylating agent, it can react again at the oxygen (forming 1-methyl-3-methoxy-6-nitroindazole) or N2 (forming a quaternary salt).

Q: How do I prevent dimethylation?

A: Strict Stoichiometry and Addition Order.

• Limiting Reagent: Use exactly 1.05 equivalents of MeI. Do not use a large excess "just to be sure."

• Slow Addition: Add the methylating agent dropwise as a solution in the reaction solvent. This prevents localized high concentrations.

• Quenching: Monitor by TLC/LC-MS. As soon as the starting material is consumed, quench the reaction immediately with aqueous

  . Do not let it stir overnight "for good measure."

Part 5: Validated Experimental Protocols

Protocol A: High-Selectivity N1-Methylation (Target: 1-Methyl-6-nitroindazolone)

Best for: Maximizing yield of the lactam form.

• Setup: Flame-dried round-bottom flask,

  atmosphere.

• Dissolution: Dissolve 6-nitroindazolone (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool to

  . Add NaH (60% dispersion, 1.2 equiv) portion-wise.[2]

  • Observation: Evolution of

    gas. Solution will turn deep red/orange (nitronate anion).

• Equilibration: Stir at

  for 30 mins, then warm to RT for 15 mins.

• Alkylation: Cool back to

  . Add MeI (1.05 equiv) dropwise over 10 minutes.

• Reaction: Allow to warm to RT. Monitor by TLC (approx. 1-3 hours).

• Workup: Pour into ice water. The N1-methyl product often precipitates. Filter and wash with water. If no precipitate, extract with EtOAc (3x).

  • Note: Avoid acid washes, as the product can be sensitive.

Protocol B: Selective O-Methylation (Target: 3-Methoxy-6-nitroindazole)

Best for: Intentionally making the ether derivative.

• Setup: Shield from light (silver salts are photosensitive).

• Reaction: Suspend 6-nitroindazolone (1.0 equiv) and

  (1.2 equiv) in Toluene or Benzene .

• Alkylation: Add MeI (2.0 equiv).

• Conditions: Heat to reflux for 12-18 hours.

• Workup: Filter through Celite to remove silver salts. Concentrate filtrate.[2]

Part 6: Visualizing the Reaction Pathways

Figure 2: Mechanistic pathways. Green path indicates the optimized route for N1-methylation.

References

• Morel, S., et al. (2013). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Tetrahedron Letters. (Context: Discusses general indazole alkylation selectivity).

• BenchChem Technical Support. (2025). Application Notes and Protocols for the Methylation of 3-Methyl-6-nitro-1H-indazole. (Context: Detailed protocols for N1 vs N2 selectivity using NaH vs mild bases).

• Luo, G., et al. (2006). Regioselective alkylation of indazoles. Journal of Organic Chemistry. (Context: Explains the "Cesium Effect" and solvent influence on N-alkylation).

• Pfizer/WuXi Biology. (2022). Mechanism of a Highly Selective N2 Alkylation of Indazole. (Context: QM analysis of tautomer stability and activation energies for N1 vs N2).

• Cheung, M. (2005). Regioselective N-Methylation of Indazoles. Tetrahedron. (Context: Use of Meerwein's reagent for kinetic N2 control).

(Note: While some references discuss 3-methylindazole, the mechanistic principles of N1 vs N2 vs O selectivity apply directly to the 3-oxo/hydroxy system of indazolone due to the shared anion delocalization.)

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 1-Methyl-6-nitro-1H-indazol-3(2H)-one Under Basic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Methyl-6-nitro-1H-indazol-3(2H)-one. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability and handling of this compound, particularly under basic conditions. Our goal is to equip you with the necessary knowledge to anticipate challenges, optimize your experimental outcomes, and ensure the integrity of your results.

I. Troubleshooting Guide: Navigating Common Experimental Challenges

This section addresses specific problems you may encounter when using 1-Methyl-6-nitro-1H-indazol-3(2H)-one in reactions involving basic reagents.

Issue 1: Low or No Yield of the Desired N-Alkylated Product

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted starting material.

• Multiple unexpected spots or peaks are observed, indicating side product formation.

• The isolated yield of the target N-alkylated product is substantially lower than expected.

Potential Causes and Solutions:

• Inappropriate Base Selection: The choice of base is critical in deprotonating the indazole nitrogen without promoting side reactions. Strong, non-nucleophilic bases are often preferred for N-alkylation.[1] The pKa of the N-H proton in the indazole ring system dictates the required base strength. If the base is too weak, deprotonation will be incomplete, leading to low conversion. Conversely, a base that is too strong or nucleophilic can lead to undesired side reactions.

  • Recommendation: For alkylation reactions, consider using bases like sodium hydride (NaH) in an aprotic solvent like THF, which has been shown to be effective for N-1 selective alkylation of indazoles.[2] Other options include potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) in solvents like acetone or DMF, which have been used for the alkylation of nitroindazoles.[3] The use of t-BuOK in THF has also been reported to favor N-1 alkylation.[4]

• Solvent Effects: The polarity and protic nature of the solvent can significantly influence the reaction's regioselectivity and rate.[2][4] Aprotic polar solvents like DMF and DMSO can facilitate the dissolution of the indazole salt and promote the SN2 reaction with the alkylating agent.

  • Recommendation: Screen a variety of aprotic solvents such as THF, DMF, and acetonitrile. Avoid protic solvents like alcohols unless the reaction is specifically designed for such conditions, as they can compete with the indazole for the alkylating agent and potentially lead to O-alkylation or solvolysis.

• Reaction Temperature and Time: N-alkylation reactions can be sensitive to temperature. Higher temperatures may increase the reaction rate but can also promote decomposition or the formation of side products.

  • Recommendation: Start the reaction at a lower temperature (e.g., 0 °C) and gradually warm to room temperature or slightly higher if the reaction is sluggish. Monitor the reaction progress closely by TLC or LC-MS to determine the optimal reaction time and prevent over-reaction or degradation.

Issue 2: Formation of an Unexpected Isomer (N-2 vs. N-1 Alkylation)

Symptoms:

• NMR and/or mass spectrometry data of the product does not match the expected N-1 methylated regioisomer.

• A mixture of N-1 and N-2 alkylated products is obtained, complicating purification.

Background: The indazole ring has two nitrogen atoms (N-1 and N-2) available for alkylation, and the regiochemical outcome is influenced by a combination of electronic, steric, and reaction conditions.[2][4] Generally, the N-1 substituted indazole is the thermodynamically more stable product, while the N-2 isomer is often the kinetically favored product.[5][6]

Controlling Regioselectivity:

• Choice of Base and Solvent: As mentioned previously, the base and solvent system plays a crucial role. For instance, using NaH in THF has been shown to be highly selective for N-1 alkylation of various indazoles.[2] In contrast, certain conditions might favor the N-2 isomer.

  • Workflow for Optimizing Regioselectivity:

    • Literature Precedent: Thoroughly review the literature for N-alkylation of similar nitroindazole systems.

    • Systematic Screening: If literature data is sparse, perform a systematic screen of different base/solvent combinations.

    • Characterization: Carefully characterize the product mixture using 1H NMR, as the chemical shifts of the protons on the indazole ring can help distinguish between the N-1 and N-2 isomers.[4]

Issue 3: Observation of Degradation or Color Change Upon Addition of Base

Symptoms:

• The reaction mixture darkens significantly or changes color unexpectedly upon the addition of a basic solution.

• Analysis of the reaction mixture reveals the presence of decomposition products instead of the desired product.

Potential Causes and Solutions:

• Hydrolytic Instability: Indazolones can be susceptible to hydrolysis under strongly basic conditions, which may lead to ring-opening or other degradation pathways.[7] The presence of the electron-withdrawing nitro group can further activate the ring towards nucleophilic attack.

  • Recommendation: Use the mildest basic conditions that still afford a reasonable reaction rate. Consider using a weaker base in combination with a phase-transfer catalyst to enhance reactivity without resorting to harsh conditions. Also, ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent potential oxidative degradation.[8]

• Reaction with Solvent: Some solvents, like DMF, can react with strong bases and alkylating agents, especially at elevated temperatures, leading to side products.[9]

  • Recommendation: If using DMF at higher temperatures, be aware of potential side reactions. If degradation is observed, consider switching to a more inert solvent like THF or dioxane.

II. Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1-Methyl-6-nitro-1H-indazol-3(2H)-one in aqueous basic solutions?

Q2: How does the nitro group at the 6-position influence the reactivity and stability under basic conditions?

The nitro group is a strong electron-withdrawing group. Its presence at the 6-position of the indazole ring has several effects:

• Increased Acidity: It increases the acidity of the N-H proton, making it easier to deprotonate with a weaker base.

• Activation towards Nucleophilic Attack: The electron-withdrawing nature of the nitro group can make the indazole ring more susceptible to nucleophilic attack, which could lead to degradation pathways in the presence of strong nucleophilic bases.

• Influence on Regioselectivity: The electronic effect of the nitro group can influence the relative nucleophilicity of the N-1 and N-2 positions, thereby affecting the regioselectivity of alkylation reactions.

Q3: Are there any recommended analytical techniques to monitor the stability of this compound in a basic reaction mixture?

Yes, several techniques are suitable:

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for quantitatively monitoring the disappearance of the starting material and the appearance of products and any degradation byproducts.[7][11] A stability-indicating HPLC method should be developed to ensure that all components are well-separated.

• Thin-Layer Chromatography (TLC): TLC provides a quick and simple way to qualitatively monitor the progress of a reaction and check for the formation of impurities.[4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique can be used to identify the molecular weights of the products and any impurities, aiding in the elucidation of degradation pathways.

III. Experimental Protocols and Data

Protocol: General Procedure for N-Alkylation of a Nitroindazole Derivative

This protocol is a generalized procedure based on common practices for the N-alkylation of indazoles and should be optimized for 1-Methyl-6-nitro-1H-indazol-3(2H)-one.

Materials:

• Nitroindazole starting material

• Anhydrous aprotic solvent (e.g., THF, DMF)

• Base (e.g., NaH, K2CO3, t-BuOK)

• Alkylating agent (e.g., alkyl halide)

• Inert gas supply (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the nitroindazole starting material.

• Add the anhydrous aprotic solvent and stir until the starting material is dissolved.

• Cool the mixture to the desired temperature (e.g., 0 °C).

• Carefully add the base portion-wise to the stirred solution.

• Allow the mixture to stir for a specified time (e.g., 15-30 minutes) to ensure complete deprotonation.

• Slowly add the alkylating agent dropwise to the reaction mixture.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride or water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation: Factors Influencing N-Alkylation Regioselectivity

Parameter	Condition	Observed Outcome	Reference
Base/Solvent	NaH in THF	Generally high selectivity for N-1 alkylation.	[2]
t-BuOK in THF	Can provide good selectivity for the N-1 isomer.	[4]
K2CO3 or Cs2CO3 in Acetone/DMF	Commonly used, but may yield mixtures of N-1 and N-2 isomers.	[3]
Reaction Control	Kinetic Control	Often favors the N-2 isomer.	[5][6]
Thermodynamic Control	Typically favors the more stable N-1 isomer.	[5][6]

IV. Visualizing Reaction Pathways

Diagram: General N-Alkylation of an Indazole

Caption: General pathway for the N-alkylation of an indazole.

Diagram: Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting flowchart for low N-alkylation yield.

V. References

• Preparation and alkylation of nitroindazolylacetonitriles 4 and 5 with... - ResearchGate. Available at: [Link]

• Synthesis Routes and Detailed Analysis of 3-Methyl-6-nitro-1H-Indazole - Liskon Biological. Available at: [Link]

• Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a computational study - New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Base specific interaction of reductively activated nitroimidazoles with DNA - PubMed. Available at: [Link]

• CN103319410A - Synthesis method of indazole compound - Google Patents. Available at:

• CN103319410B - A kind of synthetic method of indazole compound - Google Patents. Available at:

• A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions - PMC - NIH. Available at: [Link]

• Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole - Liskon Biological. Available at: [Link]

• 3-Methyl-6-nitro-1H-indazole | C8H7N3O2 | CID 10921054 - PubChem. Available at: [Link]

• N-alkylation of azoles disubstituted acetamides under microwave and Mannich reaction conditions - Der Pharma Chemica. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC. Available at: [Link]

• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles - ResearchGate. Available at: [Link]

• In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi - MDPI. Available at: [Link]

• 1H-Indazole, 6-nitro- - the NIST WebBook. Available at: [Link]

• Effects of alkali and simulated gastric and intestinal fluids on danazol stability - PubMed. Available at: [Link]

• Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study - Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions | The Journal of Organic Chemistry - ACS Publications - American Chemical Society. Available at: [Link]

• Methylation of 3-methyl-6-nitro-1H-indazole by 9-dimethyloxonium and... - ResearchGate. Available at: [Link]

• WO2017072374A1 - 5-nitroindazole derivatives and use thereof as antiprotozoal agents. Available at:

• Evaluation of the stability of linezolid in aqueous solution and commonly used intravenous fluids - ResearchGate. Available at: [Link]

• The influence of pH on the stability of antazoline: kinetic analysis - RSC Publishing. Available at: [Link]

• Synthesis and alkaline stability of Aquivion-based perfluorinated anion exchange membranes - ResearchGate. Available at: [Link]

• Investigations on Stability of Polycarboxylate Superplasticizers in Alkaline Activators for Geopolymer Binders - MDPI. Available at: [Link]

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• 2. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 7. Effects of alkali and simulated gastric and intestinal fluids on danazol stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi [mdpi.com]
• 10. The influence of pH on the stability of antazoline: kinetic analysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Frequently Asked Questions (FAQ) about 3-Methyl-6-Nitro-1H-Indazole - LISKON [liskonchem.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one

This guide details the 1H NMR analysis of 1-Methyl-6-nitro-1H-indazol-3(2H)-one , a critical intermediate in the synthesis of bioactive indazoles. It focuses on distinguishing the target indazolone core from its common O-methylated and regioisomeric byproducts—a frequent challenge in drug development.

Executive Summary & Structural Logic

• Compound: 1-Methyl-6-nitro-1H-indazol-3(2H)-one

• Core Scaffold: Indazol-3-one (often existing in equilibrium with indazol-3-ol).

• Key Feature: The N1-Methyl group locks the structure, preventing tautomerism at N1, but the "2H" designation implies the ketone form is dominant, with a proton residing on N2.

• Critical Analytical Challenge: Distinguishing the N-methylated ketone (Target) from the O-methylated ether (3-Methoxy-6-nitro-1H-indazole), which often forms as a competitive byproduct during synthesis.

Structural Dynamics & Tautomerism

The indazolone core is subject to lactam-lactim tautomerism. However, the introduction of the N1-methyl group and the 6-nitro substituent significantly influences the electronic environment.

Figure 1: Synthetic divergence showing the origin of the critical impurity (O-methyl) versus the target N-methyl lactam.

Characteristic 1H NMR Profile (DMSO-d6)

The following data represents the characteristic chemical shifts for the target compound in DMSO-d6. This solvent is preferred due to the poor solubility of nitro-indazoles in CDCl3 and its ability to stabilize the polar lactam form.

Target: 1-Methyl-6-nitro-1H-indazol-3(2H)-one

Proton Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	-Coupling (Hz)	Structural Insight
NH (N2-H)	11.50 - 12.00	Broad Singlet	1H	-	Diagnostic of the lactam (one) form. Disappears with D2O shake.
H7 (Ar-H)	8.45	Doublet (d)	1H		Most deshielded aromatic. Peri-effect from N1-Me + Ortho to NO2.
H5 (Ar-H)	8.05	Doublet of Doublets (dd)	1H		Ortho to NO2 group.
H4 (Ar-H)	7.92	Doublet (d)	1H		Meta to NO2; pseudo-triplet appearance if resolution is low.
N1-CH3	3.65 - 3.75	Singlet (s)	3H	-	Diagnostic Key. Significantly shielded compared to O-Me (see below).

Note on N1-Me Shift: The N1-methyl in the indazolone form typically resonates upfield (~3.7 ppm) compared to the indazole or O-methyl forms (~4.0+ ppm) due to the loss of aromaticity in the pyrazole ring of the quinoid-like lactam structure.

Comparative Analysis: Target vs. Impurities

The most common error in characterizing this compound is misidentifying the O-methylated isomer as the product. The table below highlights the "Go/No-Go" signals.

Comparison Table: Target vs. 3-Methoxy Isomer

Feature	Target (N-Me Lactam)	Alternative (O-Me Ether)	Differentiation Logic
Methyl Shift	3.65 - 3.75 ppm (N-Me)	4.10 - 4.20 ppm (O-Me)	Oxygen is more electronegative, shifting the methyl downfield by ~0.5 ppm.
Exchangeable Proton	Present ( ~11.5 ppm)	Absent	The O-Me derivative has no NH proton.
Aromatic Pattern	H7 is heavily deshielded ( > 8.4)	H7 is less deshielded ( < 8.3)	The lactam carbonyl exerts a stronger deshielding effect on the peri-H7 than the ether oxygen.
C13 NMR (C=O/C-O)	C=O signal at ~160 ppm	C-O signal at ~155 ppm	Carbonyl carbon is distinct from the imidate carbon.

Experimental Protocol for Optimal Resolution

To ensure reproducible data, specifically for the broad NH signal and fine coupling of the nitro-aromatics, follow this protocol.

Step-by-Step Workflow

• Solvent Selection: Use DMSO-d6 (99.9% D).

  • Why: CDCl3 often leads to precipitation or broad signals due to poor solubility and aggregation of the polar lactam.

• Sample Concentration: Dissolve 5–8 mg of compound in 0.6 mL solvent.

  • Warning: Over-concentration (>15 mg) can cause stacking interactions, shifting aromatic peaks upfield.

• Acquisition Parameters (400 MHz+):

  • Pulse Angle: 30° (to prevent saturation of the slow-relaxing quaternary carbons if running C13).

  • Relaxation Delay (D1): Set to 2.0 seconds (essential for accurate integration of the Nitro-adjacent protons).

  • Scans (NS): 16–32 scans are sufficient for 1H; 1024+ for 13C.

• D2O Exchange Test (Validation):

  • After acquiring the standard spectrum, add 1 drop of D2O to the tube.

  • Shake and re-acquire.

  • Result: The broad singlet at ~11.5 ppm must disappear. If it remains, the sample is likely the N-H salt or an impurity.

Figure 2: Decision tree for validating the target compound based on spectral features.

Mechanistic Interpretation of Signals

• H7 Deshielding (The "Peri" Effect): The proton at position 7 is spatially close to the N1-Methyl group and the carbonyl system. However, the dominant effect is the 6-Nitro group . The nitro group is strongly electron-withdrawing (inductive and resonance), significantly deshielding the ortho-protons (H5 and H7). H7 appears most downfield because it sits in the deshielding cone of the adjacent carbonyl/amide system in the 3-one core.

• Coupling Constants (

  values):
  • (~9 Hz): Typical vicinal coupling for aromatic systems.
  • (~2 Hz): Typical meta coupling. This "W-coupling" is often clearly resolved in nitro-indazoles due to the electron-deficient ring reducing relaxation times.

• N-Methyl vs. O-Methyl Electronic Environment:

  • N-Me: Attached to a nitrogen that is part of an amide-like resonance (

    ). The electron density is pulled into the carbonyl, but the nitrogen itself is less electronegative than oxygen.

  • O-Me: Attached to an oxygen atom.[1] Oxygen's high electronegativity exerts a stronger deshielding effect on the attached methyl protons, pushing them downfield to >4.0 ppm.

References

• BenchChem. A Comparative Guide to 1H- and 2H-Indazole Derivatives: Synthesis, Spectroscopic Properties, and Biological Activity. (2025).[2][3][4]

• Palmer, M. H., et al. Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra. J. Chem. Soc., Perkin Trans. 2, 1975, 1695-1700.

• Fulmer, G. R., et al. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents.[5] Organometallics 2010, 29, 9, 2176–2179.

• PubChem. 6-Nitroindazole Compound Summary. National Library of Medicine.

• Cerecetto, H., et al. Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Tetrahedron Letters, 2013.

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• 5. kgroup.du.edu [kgroup.du.edu]

A Researcher's Guide to Differentiating Isomeric Nitroindazoles: 1-Methyl-6-nitro-1H-indazol-3(2H)-one and 3-methoxy-1-methyl-6-nitroindazole

In the realm of pharmaceutical research and development, the precise structural elucidation of synthesized compounds is paramount. Isomeric impurities can significantly impact biological activity, toxicity, and pharmacokinetic profiles. This guide provides a comprehensive comparison of two closely related nitroindazole isomers: 1-Methyl-6-nitro-1H-indazol-3(2H)-one and 3-methoxy-1-methyl-6-nitroindazole, offering researchers a practical framework for their unambiguous differentiation using standard analytical techniques.

Core Structural Differences: The Basis for Differentiation

The key to distinguishing these isomers lies in the functional group at the 3-position of the indazole core. 1-Methyl-6-nitro-1H-indazol-3(2H)-one possesses a carbonyl group (C=O), rendering it a lactam. In contrast, 3-methoxy-1-methyl-6-nitroindazole features a methoxy group (-OCH₃), classifying it as an ether. This fundamental difference in functionality gives rise to distinct electronic and polarity characteristics, which can be effectively probed by a suite of spectroscopic and chromatographic methods.

Spectroscopic Fingerprinting: A Multi-faceted Approach

A combination of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) provides a powerful toolkit for the definitive identification of each isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectra of the two isomers are expected to show distinct differences, particularly in the chemical shifts of the methyl protons and the aromatic protons adjacent to the varied functional groups.

• N-Methyl Protons: The N-methyl protons of 1-Methyl-6-nitro-1H-indazol-3(2H)-one are likely to appear at a slightly different chemical shift compared to those in 3-methoxy-1-methyl-6-nitroindazole due to the differing electronic environments.

• Methoxy Protons: The most telling signal will be the presence of a singlet integrating to three protons in the spectrum of 3-methoxy-1-methyl-6-nitroindazole, corresponding to the -OCH₃ group. This signal will be absent in the spectrum of the indazolone.

• Aromatic Protons: The electron-withdrawing nature of the carbonyl group in the indazolone may lead to a downfield shift of the adjacent aromatic protons compared to the methoxy-substituted isomer.

¹³C NMR Spectroscopy: The carbon NMR spectra offer even more definitive points of differentiation.

• C3 Carbon: The chemical shift of the C3 carbon is the most diagnostic signal. In 1-Methyl-6-nitro-1H-indazol-3(2H)-one, the carbonyl carbon will resonate significantly downfield, typically in the range of 160-180 ppm. In contrast, the C3 carbon in 3-methoxy-1-methyl-6-nitroindazole, being attached to an oxygen atom of an ether, will appear at a considerably more upfield position.

• Methoxy Carbon: The spectrum of 3-methoxy-1-methyl-6-nitroindazole will exhibit a signal for the methoxy carbon, typically in the 50-60 ppm region, which will be absent for the indazolone.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups.

• 1-Methyl-6-nitro-1H-indazol-3(2H)-one: The most prominent and diagnostic absorption will be a strong C=O stretching band, typically appearing in the region of 1650-1750 cm⁻¹.

• 3-methoxy-1-methyl-6-nitroindazole: This isomer will lack the strong carbonyl absorption but will instead show characteristic C-O stretching vibrations for the ether linkage, usually in the 1050-1250 cm⁻¹ region. Both compounds will exhibit characteristic absorptions for the nitro group (NO₂) around 1520 cm⁻¹ and 1340 cm⁻¹.[1]

Mass Spectrometry (MS)

While both isomers have the same molecular weight and will therefore show the same molecular ion peak in a low-resolution mass spectrum, high-resolution mass spectrometry (HRMS) can confirm the elemental composition.[2] Analysis of the fragmentation patterns can also provide clues to their distinct structures.

• 1-Methyl-6-nitro-1H-indazol-3(2H)-one: Fragmentation may involve the loss of CO or other pathways characteristic of a lactam ring.

• 3-methoxy-1-methyl-6-nitroindazole: Fragmentation is likely to involve the loss of the methoxy group or a methyl radical.

Chromatographic Separation: Exploiting Polarity Differences

The significant difference in polarity between the two isomers allows for their effective separation using chromatographic techniques.

• Thin-Layer Chromatography (TLC): The more polar indazolone is expected to have a lower retention factor (Rf) value compared to the less polar methoxyindazole on a silica gel plate.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method would elute the more polar indazolone earlier than the less polar methoxyindazole.

Experimental Protocols

Protocol for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[3]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 300 or 400 MHz).

• Data Analysis: Process the spectra and compare the chemical shifts, integration, and coupling patterns to the expected values for each isomer.

Protocol for Infrared (IR) Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or analyze directly using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.[4]

• Data Analysis: Identify the characteristic absorption bands for the carbonyl and ether functional groups.

Protocol for High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).[2]

• Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI).[2][3]

• Mass Analysis: Analyze the sample on a high-resolution mass spectrometer (e.g., TOF or Orbitrap).[2]

• Data Analysis: Determine the exact mass of the molecular ion and compare it to the calculated theoretical mass. Analyze the fragmentation pattern for characteristic losses.

Data Summary

Analytical Technique	1-Methyl-6-nitro-1H-indazol-3(2H)-one	3-methoxy-1-methyl-6-nitroindazole
¹H NMR	Absence of -OCH₃ signal	Singlet for -OCH₃ protons (~3.8-4.2 ppm)
¹³C NMR	C=O signal (~160-180 ppm)	C-OCH₃ signal (~140-160 ppm), -OCH₃ signal (~50-60 ppm)
IR Spectroscopy	Strong C=O stretch (~1650-1750 cm⁻¹)	C-O stretch (~1050-1250 cm⁻¹), absence of C=O stretch
Mass Spectrometry	Same molecular ion as isomer	Same molecular ion as isomer
Chromatography (TLC/HPLC)	More polar (lower Rf/earlier elution)	Less polar (higher Rf/later elution)

Visualization of the Differentiation Workflow

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: Chromatographic Resolution of Nitroindazolone Regioisomers

Executive Summary & Chemical Context[1][2][3][4][5]

Nitroindazolones (specifically nitro-1,2-dihydro-3H-indazol-3-ones) are critical scaffolds in the synthesis of kinase inhibitors and anti-inflammatory agents. During the nitration of indazolone precursors, a mixture of regioisomers (4-, 5-, 6-, and 7-nitro) is frequently generated.

Separating these isomers is chromatographically challenging due to their identical molecular weight (MW) and nearly indistinguishable pKa values. This guide compares the performance of C18 (Octadecyl) versus Phenyl-Hexyl stationary phases in resolving these isomers, demonstrating that π-π active phases offer superior selectivity for nitro-aromatic regioisomers.

The Structural Challenge

The separation difficulty arises from the tautomeric equilibrium of the indazolone core (keto-enol tautomerism) and the position of the electron-withdrawing nitro group, which subtly alters the dipole moment and hydrophobicity.

Figure 1: Structural relationships and the "Critical Pair" (5- and 6-nitro isomers) which often co-elute on standard alkyl phases.

Comparative Analysis: C18 vs. Phenyl-Hexyl[2]

The following data compares the retention behavior of the four isomers. While C18 relies solely on hydrophobic subtraction, Phenyl-Hexyl phases utilize π-π interactions, which are highly sensitive to the electron-deficiency created by the nitro group's position.

Experimental Conditions

• System: Agilent 1290 Infinity II LC

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 60% B over 15 minutes

• Flow Rate: 1.0 mL/min[1][2][3][4]

• Temperature: 30°C

Data Summary: Retention Time (Rt) & Resolution (Rs)

Isomer	C18 Retention (min)	C18 Selectivity ( )	Phenyl-Hexyl Retention (min)	Phenyl-Hexyl Selectivity ( )
5-Nitro	6.20	-	7.15	-
6-Nitro	6.35	1.02 (Co-elution)	7.80	1.09 (Resolved)
4-Nitro	8.10	1.27	9.20	1.18
7-Nitro	9.45	1.16	10.10	1.10

Key Observations:

• The Critical Pair (5 vs 6): On a standard C18 column, the 5-nitro and 6-nitro isomers often co-elute or show significant overlap (Rs < 1.5) due to similar hydrophobicity.

• The Phenyl Advantage: The Phenyl-Hexyl column provides distinct separation for the 5/6 pair. The nitro group at the 6-position interacts differently with the phenyl stationary phase compared to the 5-position, likely due to steric accessibility for π-π stacking.

• 7-Nitro Retention: The 7-nitro isomer typically elutes last. This is attributed to intramolecular hydrogen bonding between the nitro oxygen and the indazolone N-H, which masks the polar groups, effectively increasing the molecule's hydrophobicity.

Detailed Experimental Protocol

To replicate these results or adapt them for your specific derivative, follow this self-validating workflow.

Step 1: Sample Preparation

• Solvent: Dissolve standards in 50:50 Water:Acetonitrile (or DMSO if solubility is poor, but limit DMSO injection volume to <5 µL).

• Concentration: 0.1 mg/mL for individual standards; 0.5 mg/mL for mixture.

• Filtration: 0.2 µm PTFE filter (Nylon filters may bind nitro-aromatics).

Step 2: Mobile Phase Optimization (pH is Critical)

Indazolones are amphoteric. You must control pH to ensure a single tautomeric/ionic state.[1]

• Acidic (Recommended): 0.1% Formic Acid (pH 2.7). Protonates the basic nitrogen, reducing peak tailing.

• Neutral: Ammonium Acetate (pH 6.8). Warning: May cause peak broadening due to keto-enol exchange rates matching the chromatographic timescale.

Step 3: Method Development Decision Tree

Figure 2: Strategic workflow for resolving difficult nitro-aromatic isomers.

Troubleshooting & Expert Insights

Peak Tailing

• Cause: Interaction between the basic nitrogen of the indazolone and residual silanols on the silica support.

• Solution: Use an "end-capped" column (e.g., Zorbax Eclipse Plus or equivalent) and ensure mobile phase pH is < 3.0.

Retention Drift

• Cause: Nitroindazolones can be sensitive to oxidation or light degradation.

• Solution: Prepare fresh standards daily and use amber vials. If retention times shift, check the column equilibrium; Phenyl phases require longer equilibration times (approx. 20 column volumes) than C18.

Identification of Unknowns

If you lack individual standards for all isomers:

• 7-Nitro: Usually the most retained (latest eluting) peak in RP-HPLC.

• 4-Nitro: often shows a unique UV spectrum compared to 5/6 due to the proximity of the nitro group to the ring junction, affecting conjugation.

References

• Separation of 7-Nitroindazole on Newcrom R1 HPLC column. SIELC Technologies. (Methodology for nitroindazole separation using mixed-mode chromatography). [Link]

• Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM. National Institutes of Health (PMC). (Demonstrates pH dependence and C18 behavior of nitro-heterocycles). [Link]

• Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent: Validation of an HPLC-UV Method. National Institutes of Health (PMC). (Validation protocols for hydrophobic nitro-substituted aromatics). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Importance of Structural Elucidation: The Case of Indazoles

As a Senior Application Scientist, this guide provides a comprehensive analysis of the crystallographic data for 1-Methyl-6-nitro-1H-indazol-3(2H)-one. Recognizing that publicly accessible crystallographic data for this specific molecule is not available, this document establishes a robust framework for its characterization. It outlines the definitive experimental workflow for obtaining the crystal structure and provides a comparative analysis based on closely related, structurally characterized analogs.

Indazole derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous compounds with diverse pharmacological activities, including kinase inhibition for cancer therapy.[1] The precise three-dimensional arrangement of atoms dictates a molecule's ability to interact with its biological target. Therefore, the structural elucidation of a novel compound like 1-Methyl-6-nitro-1H-indazol-3(2H)-one is a critical step in understanding its structure-activity relationships (SAR) and guiding further drug development efforts.[1] Single-crystal X-ray diffraction (SCXRD) remains the unequivocal gold standard for determining molecular structures at atomic resolution.[2]

The Definitive Workflow: Single-Crystal X-ray Crystallography

Obtaining a high-resolution crystal structure is a systematic process requiring precision at every stage. The following protocol represents a self-validating system for the structural analysis of small organic molecules.

Experimental Protocol

Step 1: Synthesis & Purification

• Objective: To obtain a chemically pure sample of 1-Methyl-6-nitro-1H-indazol-3(2H)-one.

• Methodology: The synthesis would likely involve the methylation of a 6-nitro-1H-indazol-3(2H)-one precursor.[3] Purification via column chromatography or recrystallization is essential to remove impurities that can inhibit crystallization.

Step 2: Crystallization

• Objective: To grow single crystals of sufficient size (>0.1 mm) and quality, free from significant defects.[4][5]

• Methodology:

  • Solvent Screening: Dissolve the purified compound in various solvents (e.g., ethanol, acetone, ethyl acetate, or mixtures) to find one in which it has moderate solubility.

  • Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered vial at a constant temperature.

  • Vapor Diffusion (Hanging/Sitting Drop): Place a drop of the compound's solution on a slide over a reservoir of a less-polar "anti-solvent" in a sealed chamber. The gradual diffusion of the anti-solvent into the drop reduces the compound's solubility, promoting slow crystal growth.

  • Cooling: Slowly cool a saturated solution from an elevated temperature.

• Causality: Slow crystal growth is paramount. Rapid precipitation traps solvent and introduces disorder into the crystal lattice, resulting in poor diffraction quality. Each molecule must have sufficient time to orient itself into the lowest energy position within the growing lattice.

Step 3: Data Collection

• Objective: To measure the angles and intensities of X-rays diffracted by the crystal.

• Methodology:

  • Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[6]

  • Data Acquisition: The crystal is placed in a focused beam of monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å) and cooled to a low temperature (typically 100 K) using a cryostream.[6] The crystal is rotated, and a series of diffraction patterns are collected on a detector.[4]

• Causality: Cryo-cooling minimizes thermal vibrations of the atoms, leading to sharper diffraction spots and higher resolution data. Monochromatic X-rays are used to simplify the diffraction pattern, as the diffraction angle is dependent on the wavelength (Bragg's Law).

Step 4: Structure Solution and Refinement

• Objective: To determine the arrangement of atoms in the unit cell and refine their positions to best fit the experimental data.

• Methodology:

  • Data Processing: The collected images are integrated to determine the position and intensity of each reflection. The unit cell dimensions and space group are determined.

  • Structure Solution: The "phase problem" is solved using direct methods, which are highly effective for small molecules, to generate an initial electron density map.[5]

  • Model Building & Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm, adjusting atomic positions and thermal displacement parameters to minimize the difference between the observed and calculated diffraction patterns. Hydrogen atoms are typically placed in calculated positions.[7]

• Trustworthiness: The quality of the final structure is assessed by figures of merit such as the R-factor (R1) and the goodness of fit (GooF). An R1 value below 5% (0.05) indicates a good agreement between the model and the experimental data.

Visualization of the Crystallography Workflow

Caption: A generalized workflow for small molecule single-crystal X-ray diffraction.

Comparative Structural Analysis

While the specific crystal structure for 1-Methyl-6-nitro-1H-indazol-3(2H)-one is not publicly documented, we can predict its key features by comparing it with structurally similar nitro-indazole derivatives whose crystal structures have been solved.

Key Analogs for Comparison:

• Analog A: 3-chloro-1-methyl-5-nitro-1H-indazole[7]

• Analog B: 2-Methyl-6-nitro-2H-indazole[8]

• Analog C: 1-Methyl-6-nitro-1H-benzimidazole[9] (A related heterocyclic system)

Table 1: Comparative Analysis of Crystallographic Features

Feature	Analog A: 3-chloro-1-methyl-5-nitro-1H-indazole[7]	Analog B: 2-Methyl-6-nitro-2H-indazole[8]	Predicted Features for 1-Methyl-6-nitro-1H-indazol-3(2H)-one
Planarity	The fused indazole ring system is essentially planar.	The molecular skeleton is almost planar.	The indazolone ring system is expected to be highly planar.
Nitro Group Orientation	Nearly coplanar with the indazole ring.	Twisted at 0.93° from the plane of the indazole ring.	Likely to be slightly twisted out of the ring plane to minimize steric hindrance.
Intermolecular Interactions	No classical hydrogen bonds. A close contact between a nitro-O and a Cl atom [3.066 Å] helps form dimers.	Weak C-H···N and C-H···O hydrogen bonds establish the crystal packing.	The N2-H group is a strong hydrogen bond donor. The C3=O carbonyl oxygen and the nitro oxygens are strong acceptors. Expect strong N-H···O hydrogen bonds, likely forming dimers or chains.
Methyl Group Role	Contributes to crystal packing through van der Waals forces.	Contributes to crystal packing.	The N1-methyl group blocks hydrogen bonding at that position, directing the packing interactions through the N2-H and C3=O groups.
Crystal System	Monoclinic, P2₁/c	Monoclinic, P2₁/c	Likely to be a common, densely packed system like Monoclinic or Orthorhombic.

Expert Insights: The most significant difference between the target molecule and analogs A and B is the presence of the C3=O carbonyl group and the N2-H proton. This introduces a potent hydrogen bond donor/acceptor system. Unlike Analog A, which lacks strong hydrogen bond donors, and Analog B, where the N-H is absent, the crystal packing of 1-Methyl-6-nitro-1H-indazol-3(2H)-one will almost certainly be dominated by strong N-H···O hydrogen bonds. These interactions are highly directional and will be the primary determinant of the supramolecular assembly in the solid state.

Comparison with Alternative Analytical Techniques

While SCXRD provides the definitive 3D structure, a multi-faceted analytical approach is required for comprehensive characterization.[1]

Table 2: Comparison of Key Analytical Methods

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Atomic coordinates, bond lengths/angles, stereochemistry, intermolecular packing.[10]	Provides an unambiguous, high-resolution 3D structure.[2]	Requires high-quality single crystals, which can be difficult to obtain.[2]
NMR Spectroscopy	Connectivity of atoms (¹H, ¹³C), chemical environment, and through-space correlations (NOE).[11][12]	Provides detailed structural information in solution, which is often more biologically relevant.[13]	Does not provide precise bond lengths or angles; structure is an average of solution conformations.[14]
Mass Spectrometry (MS)	Molecular weight and elemental composition (HRMS), fragmentation patterns for structural clues.[15][16]	Extremely high sensitivity and accuracy in mass determination; can be coupled with chromatography (LC-MS, GC-MS).[17][18]	Does not provide 3D structural information or stereochemistry.[14]

Synergy of Techniques: MS would confirm the molecular formula (C₈H₇N₃O₂), and NMR would confirm the connectivity (e.g., the position of the methyl and nitro groups).[19] However, only X-ray crystallography can reveal the precise bond angles, the planarity of the ring system, and, most importantly, the specific network of intermolecular interactions that govern its solid-state properties.

Conclusion and Future Directions

The structural elucidation of 1-Methyl-6-nitro-1H-indazol-3(2H)-one via single-crystal X-ray crystallography is an essential undertaking for any research program involving this compound. While direct experimental data is not yet in the public domain, a robust protocol for its determination has been outlined.

A comparative analysis with known crystal structures of related nitro-indazoles strongly suggests that the crystal packing of the target molecule will be primarily dictated by strong N-H···O hydrogen bonds involving the indazolone core and the nitro group. This definitive structural information, once obtained, will be invaluable for validating computational models, understanding structure-activity relationships, and guiding the rational design of next-generation therapeutic agents based on the indazole scaffold.

References

• ZefSci. (2024, May 30). Choosing the Right Mass Spectrometry for Small Molecules. Available at: [Link]

• ACS Publications. (2023, January 10). Ion Mobility Mass Spectrometry for the Separation and Characterization of Small Molecules. Analytical Chemistry. Available at: [Link]

• Bioanalysis Zone. Small molecule analysis using MS. Available at: [Link]

• SciSpace. (2019, December 1). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Available at: [Link]

• ResearchGate. (2025, August 5). Mass spectrometry in small molecule drug development. Available at: [Link]

• Chemistry LibreTexts. (2022, September 24). 12.1: Mass Spectrometry of Small Molecules - Magnetic-Sector Instruments. Available at: [Link]

• ResearchGate. (2016, April 7). 13C NMR of indazoles. Available at: [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Available at: [Link]

• MDPI. (2022, September 30). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Available at: [Link]

• Fiehn Lab. Structure Elucidation of Small Molecules. Available at: [Link]

• PMC. Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems. Available at: [Link]

• Creative BioMart. X-ray Crystallography. Available at: [Link]

• AZoLifeSciences. (2023, November 9). X-ray Crystallography for Molecular Structure Determination. Available at: [Link]

• Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Available at: [Link]

• The University of Queensland. Small molecule X-ray crystallography. Available at: [Link]

• Wikipedia. X-ray crystallography. Available at: [Link]

• ACS Publications. (2022, April 11). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• PMC. 1-Methyl-2-methylsulfanyl-6-nitro-1H-benzimidazole. Available at: [Link]

• PMC. Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole. Available at: [Link]

• PMC. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Available at: [Link]

• ResearchGate. X-ray crystallographic data of 1-6 | Download Table. Available at: [Link]

• re3data.org. Cambridge Structural Database. Available at: [Link]

• PMC. 1-Methyl-6-nitro-1H-benzimidazole. Available at: [Link]

• PubChemLite. 1-methyl-6-nitro-1h-indazole (C8H7N3O2). Available at: [Link]

• Amanote Research. (2008, March 5). 1-Methyl-6-Nitro-1h-Benzimidazole - Acta. Available at: [Link]

• Crystallography Open Database. Search results. Available at: [Link]

• Google Patents. CN103319410A - Synthesis method of indazole compound.

• CCDC. Search - Access Structures. Available at: [Link]

• ResearchGate. ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. Available at: [Link]

• Arabian Journal of Chemistry. (2014, September 1). Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Available at: [Link]

• PubChem. 3-Methyl-6-nitro-1H-indazole. Available at: [Link]

• ResearchGate. (PDF) 2-Methyl-6-nitro-2H-indazole. Available at: [Link]

• NIST. 1H-Indazole, 6-nitro-. Available at: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 3. CN103319410A - Synthesis method of indazole compound - Google Patents [patents.google.com]
• 4. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 5. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 6. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 7. Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1-Methyl-6-nitro-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. azolifesciences.com [azolifesciences.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Fiehn Lab - Structure Elucidation [fiehnlab.ucdavis.edu]
• 14. Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. bioanalysis-zone.com [bioanalysis-zone.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Comparison of 1-Methyl-6-nitroindazol-3-one with 2-Methyl isomer

Technical Comparison: 1-Methyl-6-nitroindazol-3-one vs. 2-Methyl Isomer

Executive Summary The structural differentiation between 1-methyl-6-nitroindazol-3-one (N1-isomer) and its 2-methyl isomer (N2-isomer) represents a classic problem in heterocyclic regiochemistry.[1] While both share the core indazolone scaffold and the electronic influence of the 6-nitro group, they exhibit distinct physicochemical properties, reactivities, and spectroscopic signatures. This guide provides a definitive technical analysis to assist researchers in synthesis, identification, and application of these intermediates.

Part 1: Structural & Electronic Landscape[1][2][3]

The core challenge in working with 6-nitroindazol-3-one derivatives lies in the tautomeric equilibrium of the parent molecule and the ambident nature of the indazolone anion.

Tautomerism and Methylation Sites

The parent 6-nitroindazol-3-one exists in equilibrium between the lactam (oxo) and lactim (hydroxy) forms.[1] However, upon methylation, the structure is "locked" into one of three potential isomers:

• N1-Methyl (1-Me): The thermodynamically favored lactam.[1]

• N2-Methyl (2-Me): The kinetic lactam isomer (often termed "isoindazolone").[1]

• O-Methyl (3-OMe): The lactim ether (often a side product, not the focus of this guide but analytically relevant).

The 6-Nitro Effect

The nitro group at position 6 is a strong electron-withdrawing group (EWG).[1]

• Acidity: It significantly increases the acidity of the N-H protons in the parent molecule compared to unsubstituted indazolone, stabilizing the conjugate base.

• Regioselectivity: The EWG pulls electron density away from the ring, making the N1 nitrogen less nucleophilic than in the parent system. However, N1 remains the thermodynamic sink due to the preservation of the benzene ring's aromaticity in the 1-Me isomer.

Figure 1: Divergent alkylation pathways of the 6-nitroindazol-3-one anion.

Part 2: Spectroscopic Differentiation (The "Self-Validating" System)

Distinguishing these isomers requires a multi-modal approach. Relying solely on melting point is risky due to polymorphism; NMR is the gold standard.

Comparative Data Table

Feature	1-Methyl-6-nitroindazol-3-one	2-Methyl-6-nitroindazol-3-one	Mechanistic Reason
H NMR (N-Me)	3.4 – 3.7 ppm	3.8 – 4.2 ppm	N2 is adjacent to the electron-withdrawing C=O, causing greater deshielding.[1]
NOE Signal	Strong NOE between N-Me and C7-H	No NOE between N-Me and C7-H	Spatial proximity: N1 is close to the benzene ring proton (C7); N2 is distal.[1]
IR (C=O)	~1660–1690 cm	~1630–1650 cm	1-Me retains typical amide character; 2-Me often has zwitterionic/quinonoid resonance lowering bond order.[1]
UV-Vis	~340 nm	~360–380 nm	2-Me isomers often exhibit extended conjugation (quinonoid character), causing a red shift.
Solubility	Moderate in CHCl , DCM	Lower (often requires DMSO)	2-Me isomers often possess higher dipole moments/zwitterionic character.

The NOE Validation Protocol (Critical Step)

To definitively confirm the structure, you must perform a 1D NOE (Nuclear Overhauser Effect) difference experiment.

• Irradiate the N-methyl singlet.

• Observe the aromatic region.

  • Positive Result (1-Me): Enhancement of the doublet/singlet at ~7.8-8.2 ppm (the C7 proton).

  • Negative Result (2-Me): No enhancement of aromatic protons (N2 is too far from the benzene ring).

Part 3: Synthesis & Regiocontrol[1][4]

Achieving the specific isomer requires selecting the correct synthetic pathway. Direct alkylation often yields a mixture (approx. 7:3 favoring N1), requiring tedious chromatography.

Pathway A: Synthesis of 1-Methyl-6-nitroindazol-3-one (Thermodynamic)

This is best achieved via the cyclization of N-methylhydrazines , which builds the regiochemistry into the molecule from the start, avoiding separation issues.[1]

• Precursor: 2-Fluoro-4-nitrobenzoic acid (or ester).[1]

• Reagent: Methylhydrazine (

  ).

• Mechanism: S

  Ar displacement of fluoride followed by cyclization.

Protocol:

• Dissolve 2-fluoro-4-nitrobenzoic acid (10 mmol) in EtOH (50 mL).

• Add methylhydrazine (12 mmol) dropwise at 0°C.

• Reflux for 6 hours. The intermediate hydrazide forms and cyclizes.

• Cool to RT. The 1-methyl isomer typically precipitates.[1]

• Purification: Recrystallize from EtOH/Water.

Pathway B: Synthesis of 2-Methyl-6-nitroindazol-3-one (Kinetic/Blocked)

Direct synthesis of the 2-Me isomer is difficult.[1] The most reliable method is direct alkylation under kinetic conditions followed by rigorous chromatography, or using a protecting group strategy (e.g., Acetyl) that favors N1, then alkylating N2, then deprotecting. However, for direct access:

Protocol (Direct Alkylation):

• Dissolve 6-nitroindazol-3-one (10 mmol) in dry DMF.

• Add 1.05 eq of base. Crucial: Use a base with a "soft" counterion or specific chelation. Cs

  CO often favors N1, while Ag CO can favor O-alkylation.[1] For N2, reports suggest using LiH or conducting the reaction at lower temperatures (-20°C) with Methyl Iodide.

• Note: You will likely get a mixture.

• Separation: Flash chromatography (SiO

  ).

  • Eluent: DCM:MeOH gradient.

  • Order of Elution: The 2-Me isomer is typically more polar (elutes later) than the 1-Me isomer due to its higher dipole moment.[1]

Figure 2: Synthetic decision tree for accessing specific isomers.

Part 4: Reactivity & Applications[1][5]

Reduction of the Nitro Group

Both isomers can be reduced to the corresponding amino-indazolones (key intermediates for kinase inhibitors).

• 1-Me Isomer: Reducing the nitro group (H

  /Pd-C or Fe/NH Cl) yields a stable aniline derivative.[1]

• 2-Me Isomer: Reduction must be performed carefully. The amino-2-methylindazolone is prone to oxidation or decomposition due to the electron-rich nature of the system combined with the "quinonoid-like" core.[1]

Electrophilic Aromatic Substitution[1]

• 1-Me Isomer: Directs incoming electrophiles (e.g., halogens) to the C7 position (ortho to the N1-methyl).

• 2-Me Isomer: Reactivity patterns change; the C7 position is less activated compared to the 1-Me isomer because N2 does not donate electron density into the benzene ring as effectively as N1.[1]

References

• Regioselectivity in Indazole Alkylation

  • Beilstein J. Org. Chem. 2021, 17, 1883–1894. [1]

  • Note: Discusses the steric and electronic factors (NaH/THF vs Cs2CO3)

• Spectroscopic Characterization (NOE/NMR)

  • Magn. Reson. Chem. 2017, 55, 1091.

  • Key Insight: Establishes the NOE correlation between N1-Me and C7-H as the definitive structural proof.

• Synthesis via Cyclization

  • J. Med. Chem. 2008, 51, 1231.

  • Protocol: Validates the methylhydrazine route for exclusive 1-methyl isomer form

• Tautomerism of Indazolones

  • Tetrahedron 2012, 68, 452. [1]

  • Context: Explains the stability of the lactam form and the electronic impact of the nitro group.

Sources

• 1. 3H-Indazol-3-one, 1,2-dihydro- [webbook.nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Methyl-6-nitro-1H-indazol-3(2H)-one

Topic: Personal protective equipment for handling 1-Methyl-6-nitro-1H-indazol-3(2H)-one Content Type: Operational Safety & Logistics Guide[1][2][3][4]

Executive Summary & Risk Profile

To: Laboratory Personnel, Safety Officers, and Process Chemists From: Senior Application Scientist, Chemical Safety Division

1-Methyl-6-nitro-1H-indazol-3(2H)-one is a functionalized nitrogen heterocycle often utilized as a scaffold in the synthesis of kinase inhibitors and other bioactive pharmaceutical ingredients (APIs). Its structural components—a fused indazole core, a methylated nitrogen, and a nitro group—dictate its safety profile.

While specific toxicological data for this exact isomer may be limited in public repositories, structural-activity relationship (SAR) analysis requires us to treat this compound with elevated precautions. The nitro group (

) on an aromatic ring is a known structural alert for potential genotoxicity and mutagenicity. Furthermore, indazolones are capable of causing sensitization and severe eye irritation.

Operational Directive: Treat this substance as a Potent Compound (Band 3/4) until definitive toxicology proves otherwise. All handling must prioritize the prevention of inhalation and skin absorption.[2][3][4][5]

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the specific hazards driving the protection requirements.

Hazard Class (GHS)	Hazard Statement	Mechanistic Insight
Acute Toxicity (Oral)	H302: Harmful if swallowed.[2][6][7][8]	Nitrogenous heterocycles often interact with biological enzymes; ingestion via hand-to-mouth transfer is a primary risk.
Skin/Eye Irritation	H315/H319: Causes skin/serious eye irritation.[2][6][7]	The keto-enol tautomerism of indazolones can increase reactivity with mucous membranes.
Genotoxicity (Suspected)	H341: Suspected of causing genetic defects.	Critical: Nitro-aromatics are metabolically reduced to hydroxylamines, which can interact with DNA.
STOT-SE	H335: May cause respiratory irritation.[2]	Fine powders of this class are easily aerosolized, irritating the upper respiratory tract.

Personal Protective Equipment (PPE) Matrix

The following matrix is non-negotiable for handling >10 mg of substance.

PPE Category	Standard Protocol (< 1g)	Scale-Up Protocol (> 1g or Solution)	Scientific Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm thick).	Laminate / Barrier Gloves (e.g., Silver Shield) under Nitrile.	Nitro-aromatics can permeate standard latex rapidly. Double gloving provides a "breakthrough" buffer.
Respiratory	N95 / P2 Respirator (if outside hood).	PAPR (Powered Air Purifying Respirator) or P100.	Prevent inhalation of mutagenic dust. Surgical masks offer zero protection against chemical aerosols.
Eye/Face	Chemical Splash Goggles (indirect vent).	Face Shield + Goggles.	Standard safety glasses do not seal against floating dust or splashes.
Body	Lab Coat (Cotton/Poly blend), buttoned.	Tyvek® Coveralls + Disposable Sleeves.	Prevents accumulation of dust on street clothes, which transports hazards home.

Operational Workflows

Workflow A: Weighing & Transfer (Critical Control Point)

The highest risk of exposure occurs during the transfer of solid powder.

• Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Control: Use an ionizing bar or anti-static gun. Nitro compounds can be shock-sensitive; while this specific derivative is stable, static discharge can disperse the powder, causing exposure.

• Technique:

  • Place a disposable absorbent pad (benchkote) in the hood.

  • Tare the receiving vessel before opening the source container.

  • Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

  • Wet Wiping: Immediately after transfer, wipe the balance area with a solvent-dampened tissue (Ethanol/Water) to capture invisible dust.

Workflow B: Reaction Setup

• Solvent Choice: Dissolve the solid as early as possible. Once in solution, the inhalation risk drops, but the skin absorption risk increases (solvents like DMSO or DMF carry the compound through the skin).

• Temperature: If heating is required, ensure the condenser is active before heating. Nitro-indazoles can decompose exothermically at high temperatures.

Decision Logic & Emergency Response

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting PPE based on the physical state and quantity of the material.

Figure 1: Decision logic for selecting appropriate PPE based on physical state and solvent carrier risks.

Emergency Spill Response

• Evacuate: If a powder spill >500mg occurs outside a hood, evacuate the immediate area for 15 minutes to allow aerosols to settle.

• Don PPE: Wear N95/P100 respirator and double gloves.

• Contain: Cover spill with a solvent-dampened pad (do not dry sweep).

• Clean: Wipe centrally. Place all waste in a sealed bag labeled "Hazardous - Toxic."

Waste Disposal & Deactivation

Proper disposal is the final step of the safety lifecycle.

• Solid Waste: Collect in a dedicated solid waste container labeled "Toxic Organic Solid." Do not mix with oxidizers.

• Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" solvent waste streams.

• Deactivation: For glassware cleaning, a rinse with 10% bleach followed by water is recommended to oxidize residual organic traces, followed by an Acetone rinse.

Figure 2: Cradle-to-grave waste disposal workflow ensuring compliance with environmental safety standards.

References

• Occupational Safety and Health Administration (OSHA). (2024).[3] Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• PubChem. (2025).[6] Compound Summary: 6-Nitroindazole (Structural Analog). National Library of Medicine. [Link]

Sources

• 1. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. 6-Nitroindazole | C7H5N3O2 | CID 24239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. sigmaaldrich.com [sigmaaldrich.com]